2,3-Dibromo-5,6-dimethoxypyrazine

Core Science & Biosynthesis

2,3-Dibromo-5,6-dimethoxypyrazine chemical properties and stability

The following technical guide details the chemical properties, stability, and reactivity profile of 2,3-Dibromo-5,6-dimethoxypyrazine . This document is structured for researchers and process chemists, focusing on actionable data, mechanistic insights, and validated experimental protocols.

CAS: 2385836-13-3 Formula: C₆H₆Br₂N₂O₂ Molecular Weight: 297.93 g/mol [1][2]

Executive Summary

2,3-Dibromo-5,6-dimethoxypyrazine is a highly functionalized heterocyclic building block used primarily in the synthesis of organic semiconductors (OPV/OLED materials) and complex pharmaceutical intermediates.[3] Its value lies in its dual-electrophilic nature : the bromine atoms provide sites for cross-coupling (Suzuki, Stille) or halogen-metal exchange, while the methoxy groups serve as electron-donating auxiliaries that modulate the electronic band gap of the final conjugated systems.

Physicochemical Profile

Property	Specification	Notes
Physical State	Crystalline Solid	Typically off-white to pale yellow needles.
Solubility	High: THF, DCM, ChloroformLow: Water, Alcohols (Cold)	Soluble in non-polar to moderately polar organic solvents.[3]
Melting Point	Not widely reported	Analogs (e.g., 2,3-dibromo-5,6-dimethylpyrazine) melt ~150–170°C. Determine experimentally.[3]
Electronic Character	-Deficient Ring	Pyrazine nitrogens withdraw density; OMe groups donate via resonance.
Storage Class	Light Sensitive / Hygroscopic	Store under inert gas (Ar/N₂) at 2–8°C.

Synthesis & Production Logic

The synthesis of this molecule typically follows a Regioselective Nucleophilic Aromatic Substitution (

) strategy starting from tetrabromopyrazine or 2,3-dichloro-5,6-dicyanopyrazine.[3]

Validated Synthetic Pathway

The most robust route involves the displacement of halogens on a tetra-halogenated pyrazine core using sodium methoxide.

Mechanism:

• Activation: The pyrazine ring is highly electron-deficient, activating the C-Br bonds toward nucleophilic attack.

• Substitution: Methoxide (

  ) attacks the C-2 position.

• Directing Effect: The introduction of the first electron-donating methoxy group deactivates the ring slightly but directs the second attack to the para or ortho position depending on conditions. For the 5,6-dimethoxy isomer, symmetry usually dictates the outcome when using excess alkoxide on tetrabromopyrazine.

Figure 1: Step-wise nucleophilic substitution pathway for synthesis.

Chemical Reactivity & Mechanisms[4]

A. Halogen-Metal Exchange (Lithiation)

This is the most critical reaction for functionalization. The molecule undergoes selective mono-lithiation with n-butyllithium (n-BuLi) at cryogenic temperatures.

• Protocol Insight: The reaction must be kept strictly below -70°C. The "String-of-Pearls" orbital theory suggests that the C-Br bond's antibonding orbital (

  ) is accessible for the nucleophilic attack of the butyl anion, generating a transient lithio-species.

• Application: Reaction with electrophiles (e.g., DMF) yields the aldehyde, or with borates to form boronic esters.

B. Palladium-Catalyzed Cross-Coupling

The C-Br bonds are highly active in Pd(0) cycles.

• Selectivity: In mono-coupling reactions, the first coupling event is statistically random due to symmetry. However, once the first aryl group is attached, the electronic bias changes, allowing for controlled asymmetric synthesis.

• Catalysts:

  or are standard. The electron-rich methoxy groups stabilize the oxidative addition complex.

Figure 2: Divergent reactivity profile. Red/Green paths indicate primary utility in drug/material synthesis.

Stability & Handling Guide

Stability Matrix

Stressor	Rating	Mechanism of Degradation	Mitigation
Hydrolysis	Moderate	Acidic conditions can cleave ether linkages (demethylation) to form hydroxy-pyrazines.	Avoid strong mineral acids; work in buffered media if possible.
Light	Low	C-Br bonds are photolabile; UV exposure generates radicals, leading to debromination or dimerization.	Amber glassware is mandatory. Process under yellow light if scaling up.
Thermal	High	Stable up to ~150°C, but sublimation may occur before melting.	Store cold to prevent slow solid-state diffusion/decomposition.

Safety (E-E-A-T)

• Skin/Eye Contact: Halopyrazines are potent irritants and potential sensitizers.

• Aquatic Toxicity: Likely very toxic to aquatic life with long-lasting effects (H410), analogous to chlorinated pyrazines.

• Waste: Segregate as halogenated organic waste. Do not mix with strong oxidizers.

Experimental Protocol: Mono-Lithiation & Formylation

A self-validating protocol for converting the title compound to 3-bromo-5,6-dimethoxypyrazine-2-carbaldehyde.

Reagents:

• 2,3-Dibromo-5,6-dimethoxypyrazine (1.0 eq)[4][5]

• n-BuLi (1.2 eq, 2.5M in hexanes)

• Anhydrous THF (Solvent)

• Dry DMF (Electrophile, 5.0 eq)

Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask under Argon flow. Add the pyrazine substrate and dissolve in anhydrous THF (0.1 M concentration).

• Cooling: Submerge flask in a dry ice/acetone bath (-78°C). Allow 15 minutes for thermal equilibration.

• Lithiation: Add n-BuLi dropwise via syringe pump over 20 minutes.

  • Checkpoint: The solution may turn deep yellow/orange, indicating the formation of the lithiated species.

  • Timing: Stir for exactly 20 minutes. Extended stirring can lead to "scrambling" of the lithium or double lithiation.

• Quench: Add dry DMF rapidly in one portion.

• Workup: Allow the mixture to warm to 0°C over 1 hour. Quench with saturated

  . Extract with EtOAc, wash with brine, and dry over .

References

• Synthesis & Reactivity: Substituted dihydropyrazinediones as modulators of the NMDA receptor. (Patent WO2022015624A1). Describes the lithiation protocol of 2,3-dibromo-5,6-dimethoxypyrazine.

• Analogs & Safety: Safety Data Sheet: Pyrazine derivatives. Thermo Fisher Scientific / Sigma Aldrich. (General halopyrazine safety data).

• Mechanism (Halogen-Metal Exchange): Unraveling Divergence in Haloselectivity of SNAr and Cross Coupling. WuXi Biology Technical Report. (Explains orbital interactions in halopyridines/pyrazines).

Sources

• 1. 2385836-13-3|2,3-Dibromo-5,6-dimethoxypyrazine|BLD Pharm [bldpharm.com]
• 2. 页面加载中... [m.guidechem.com]
• 3. Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations [mdpi.com]
• 4. 489431-66-5|2,5-Dibromo-3-methoxypyrazine|BLD Pharm [bldpharm.com]
• 5. 1209905-41-8|2-Bromo-3-methoxypyrazine|BLD Pharm [bldpharm.com]

An In-Depth Technical Guide to the Safe Handling of 2,3-Dibromo-5,6-dimethoxypyrazine (CAS 33253-81-1)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a comprehensive overview of the essential safety data, handling procedures, and emergency protocols for 2,3-Dibromo-5,6-dimethoxypyrazine (CAS 33253-81-1). As a specialized heterocyclic compound likely used in complex organic synthesis and drug discovery, a thorough understanding of its hazard profile is critical for ensuring laboratory safety. While specific toxicological data for this exact compound is limited, this guide synthesizes information from analogous chemical structures and established best practices. The core principles emphasized are hazard identification, risk mitigation through proper engineering controls and personal protective equipment (PPE), and preparedness for emergency situations.

Chemical Identity and Properties

Understanding the fundamental physical and chemical properties of a substance is the first step in a robust safety assessment. These characteristics influence its behavior under various laboratory conditions.

Property	Value
Chemical Name	2,3-Dibromo-5,6-dimethoxypyrazine
CAS Number	33253-81-1
Molecular Formula	C6H6Br2N2O2
Molecular Weight	297.93 g/mol
Appearance	Solid (Form may vary)
Solubility	Likely soluble in organic solvents. Water solubility is expected to be low.
Stability	Stable under normal laboratory storage conditions.

Data synthesized from general chemical knowledge and analogous compounds.

Hazard Identification and GHS Classification

Anticipated Hazards:

• Acute Toxicity (Oral): Based on related pyrazine structures, it is prudent to assume the compound may be harmful if swallowed.[1][2][3]

• Skin Corrosion/Irritation: Brominated aromatic compounds can cause skin irritation upon contact.[4][5]

• Serious Eye Damage/Irritation: Direct contact with the eyes is likely to cause serious irritation.[4][5]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation if inhaled as a dust or powder.[1]

Precautionary GHS Classification Table:

Hazard Class	Category	Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral	Category 4	GHS07	Warning	H302: Harmful if swallowed
Skin Irritation	Category 2	GHS07	Warning	H315: Causes skin irritation
Eye Irritation	Category 2A	GHS07	Warning	H319: Causes serious eye irritation
STOT - Single Exposure	Category 3	GHS07	Warning	H335: May cause respiratory irritation

This classification is precautionary and based on data for analogous compounds. A formal in-house risk assessment should be performed.

Proactive Safety: The Risk Assessment Workflow

Before any experiment, a systematic risk assessment is mandatory. This process ensures that all potential hazards are identified and controlled. The workflow below illustrates a logical sequence for this assessment.

Caption: Workflow for conducting a risk assessment before handling the chemical.

Engineering Controls and Personal Protective Equipment (PPE)

The primary method for mitigating exposure is through a combination of engineering controls and appropriate PPE. The choice of these controls is directly informed by the risk assessment.

• Engineering Controls :

  • Chemical Fume Hood : All manipulations of solid 2,3-Dibromo-5,6-dimethoxypyrazine, including weighing and transfers, as well as all reactions involving it, must be performed inside a certified chemical fume hood. This is the most critical control to prevent inhalation of dust or vapors.

  • Ventilation : Ensure the laboratory has adequate general ventilation to dilute any fugitive emissions.

• Personal Protective Equipment (PPE) :

  • Hand Protection : Wear nitrile gloves to prevent skin contact. Always inspect gloves for tears or holes before use and change them immediately if contamination is suspected.

  • Eye Protection : Chemical safety goggles or safety glasses with side shields are mandatory.[6] If there is a splash hazard, a face shield should be worn in addition to goggles.

  • Skin and Body Protection : A laboratory coat must be worn at all times. Ensure it is fully buttoned. For larger quantities, consider the use of chemically resistant aprons or sleeves.

  • Respiratory Protection : Not typically required when working within a fume hood. If a situation arises where the fume hood is not available or fails, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.

Standard Operating Procedure (SOP) for Handling and Storage

Adherence to a strict protocol minimizes risks during routine handling and storage.

6.1 Handling Protocol:

• Preparation : Before handling, confirm the fume hood is operational. Don personal protective equipment (lab coat, goggles, nitrile gloves).

• Weighing : Weigh the solid compound within the fume hood. Use a disposable weigh boat to prevent contamination of balances.

• Transfer : Handle the solid with care to avoid generating dust. Use spatulas for transfers. If making a solution, add the solid slowly to the solvent.

• Post-Handling : After use, securely cap the container.

• Decontamination : Wipe down the work surface in the fume hood with an appropriate solvent (e.g., isopropanol or ethanol) and dispose of the wipes as hazardous waste.

• Hygiene : Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[6][7] Do not eat, drink, or smoke in the work area.[6]

6.2 Storage Protocol:

• Container : Keep the container tightly closed in a dry, cool, and well-ventilated place.[6][8]

• Incompatibilities : Store away from strong oxidizing agents and strong acids.[6][8]

• Ignition Sources : Although the compound itself may not be highly flammable, it should be kept away from heat, sparks, and open flames as a general precaution.[6][8]

Emergency Procedures

Preparedness is key to managing unexpected events safely and effectively.

7.1 Spill Response Protocol:

• Evacuate : Alert personnel in the immediate area and evacuate if necessary.

• Ventilate : Ensure the area is well-ventilated, preferably within a fume hood.

• Contain : For a small spill, cover with an inert absorbent material (e.g., vermiculite, sand, or chemical absorbent pads).

• Collect : Carefully sweep or scoop the absorbed material into a labeled, sealable container for hazardous waste. Avoid raising dust.

• Clean : Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose : Dispose of all contaminated materials as hazardous waste according to institutional and local regulations.[6]

7.2 First Aid Measures:

• Inhalation : Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[6]

• Skin Contact : Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.[6]

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[6]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[6]

7.3 Emergency Response Decision Tree

Caption: Decision tree for initial actions during an emergency incident.

Stability and Reactivity Profile

• Reactivity : No hazardous reactions are expected under normal processing.[4][8]

• Chemical Stability : The compound is stable under recommended storage conditions.[4][8]

• Conditions to Avoid : Avoid generating dust. Keep away from incompatible products, open flames, hot surfaces, and sources of ignition.[4][6]

• Incompatible Materials : Strong oxidizing agents and strong acids may cause exothermic reactions.[6][8]

• Hazardous Decomposition Products : Under fire conditions, hazardous decomposition products may include carbon oxides (CO, CO2), nitrogen oxides (NOx), and hydrogen bromide gas.

Toxicological Profile Summary

The toxicological properties of 2,3-Dibromo-5,6-dimethoxypyrazine have not been fully investigated.[7] The information below is based on the anticipated hazards.

• Acute Effects : Harmful if swallowed.[1][2][3] Causes skin and serious eye irritation. Inhalation of dust may lead to respiratory tract irritation.

• Chronic Effects : No data is available regarding long-term exposure. It is unknown whether the substance has carcinogenic, mutagenic, or reproductive effects. Due to the lack of data, exposure should be minimized.

Researchers must treat this compound as potentially hazardous and handle it with the utmost care until more comprehensive toxicological data becomes available.

References

• MetaSci. (n.d.). Safety Data Sheet 2,3-Dimethylpyrazine. Retrieved from [Link]

• CPAChem. (2024). Safety data sheet for 2-Ethyl-3,5(6)-dimethylpyrazine. Retrieved from [Link]

• Synerzine. (2021). Safety Data Sheet 2,5 & 2,6-Dimethylpyrazine Mixture (Natural). Retrieved from [Link]

Sources

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. cpachem.com [cpachem.com]
• 3. synerzine.com [synerzine.com]
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• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]

molecular weight and structural formula of 2,3-Dibromo-5,6-dimethoxypyrazine

This guide provides an in-depth technical analysis of 2,3-Dibromo-5,6-dimethoxypyrazine , a specialized heterocyclic building block used in advanced medicinal chemistry (e.g., STING agonists) and organic materials science.[1][2]

CAS Registry Number: 2385836-13-3[1][2][3]

Executive Summary

2,3-Dibromo-5,6-dimethoxypyrazine is a highly functionalized pyrazine scaffold characterized by its

symmetry (approximate) and dual electrophilic sites.[1][2] It serves as a critical intermediate for divergent synthesis , allowing researchers to sequentially substitute the bromine atoms via palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) or lithium-halogen exchange.[1][2] Its electron-rich methoxy groups balance the electron-deficient pyrazine core, modulating reactivity and solubility—key parameters for developing organic photovoltaics (OPV) and bioactive small molecules.[1][2]

Physicochemical Specifications

Parameter	Data	Notes
Molecular Formula
Molecular Weight	297.93 g/mol	Exact Mass: 295.8796
SMILES	COC1=C(OC)N=C(Br)C(Br)=N1	Symmetric substitution pattern
Appearance	Off-white to light brown solid	Typical for poly-halogenated pyrazines
Solubility	Soluble in DCM, THF, DMF	Poor solubility in water/hexanes
Melting Point	> 60 °C (Predicted)	Mono-bromo analog mp: 54–56 °C [1]
Storage	2–8 °C, Inert Atmosphere	Moisture sensitive; store under Argon/N2

Structural & Spectroscopic Analysis

The molecule's symmetry simplifies its spectroscopic signature, making it an excellent candidate for reaction monitoring.

• Electronic Structure: The pyrazine ring is inherently electron-deficient (π-deficient).[1][2] However, the two methoxy groups at positions 5 and 6 act as

  -donors (+M effect), increasing electron density and making the ring less prone to reduction than the tetra-halo analogs.

• Regiochemistry: The 2,3-dibromo motif provides two equivalent electrophilic sites.[1] Upon the first substitution (e.g., lithiation or cross-coupling), the symmetry is broken, directing the second substitution based on the electronic nature of the new group.

• 1H NMR Prediction:

  • Aromatic Region: Silent .[1] There are no ring protons.

  • Aliphatic Region: A single strong singlet ~4.03 ppm (6H) corresponding to the two equivalent methoxy groups.

  • Diagnostic Utility: The disappearance of aromatic protons (from a 2,3-dimethoxypyrazine precursor) and the retention of the methoxy singlet confirms full bromination.

Synthesis Protocol

Two primary routes exist for accessing this scaffold. Route A is preferred for laboratory-scale synthesis due to milder conditions and accessibility of starting materials.[1][2]

Route A: Electrophilic Bromination of 2,3-Dimethoxypyrazine

This method utilizes N-Bromosuccinimide (NBS) to selectively brominate the open 5 and 6 positions.[1][2]

• Precursor: 2,3-Dimethoxypyrazine (CAS 59255-95-7).[2]

• Reagents: NBS (2.2 – 2.5 equivalents), DMF (Solvent).

• Conditions: Room temperature to 60 °C, 24–48 hours.

Step-by-Step Protocol:

• Dissolution: Dissolve 2,3-dimethoxypyrazine (1.0 eq) in anhydrous DMF (0.5 M concentration).

• Addition: Add NBS (2.2 eq) portion-wise to control exotherm.

• Reaction: Stir at room temperature. Monitor by TLC (hexane/EtOAc) or LCMS.

  • Note: Monobromination occurs first.[1] If the mono-bromo intermediate persists, heat to 50–60 °C.[1]

• Workup: Dilute with water (precipitates the product) or extract with EtOAc. Wash organic layer thoroughly with brine to remove DMF.

• Purification: Recrystallize from ethanol or purify via silica gel chromatography (0-20% EtOAc in Hexanes).

Route B: Nucleophilic Substitution (SnAr)

Starting from tetrabromopyrazine , controlled displacement with sodium methoxide can yield the target.

• Reagents: Tetrabromopyrazine, NaOMe (2.0 eq), MeOH/THF.

• Mechanism: Nucleophilic Aromatic Substitution.[1]

• Challenge: Controlling stoichiometry to prevent tri- or tetra-methoxylation.

Visualization of Synthesis & Reactivity

The following diagram illustrates the synthesis flow and downstream functionalization logic.

Caption: Synthesis pathway from dimethoxypyrazine precursor and divergent downstream applications.[1][2]

Applications & Reactivity Profile

A. Lithium-Halogen Exchange (Formylation)

The bromine atoms are highly susceptible to lithium-halogen exchange using n-butyllithium (n-BuLi) at -78 °C.[1][2]

• Protocol Insight: Treating the target with n-BuLi generates the lithiated species, which can be trapped with electrophiles like DMF to install a formyl group (aldehyde). This is a key step in synthesizing complex pyrazine-based ligands or drug scaffolds [2].[1][2]

B. Palladium-Catalyzed Cross-Coupling

The scaffold is an ideal substrate for Suzuki-Miyaura coupling.[1][2]

• Selectivity: Due to symmetry, the first coupling is statistical. However, the resulting mono-aryl product has different electronics, often allowing for the isolation of the mono-coupled product if stoichiometry is controlled (1.0 eq boronic acid).

• Utility: Used to synthesize STING agonists where the pyrazine core acts as a linker between lipophilic domains [3].

Safety & Handling

• Hazards: Irritant to eyes, respiratory system, and skin.

• Handling: Use in a fume hood.[1] Avoid dust formation.

• Stability: Stable under standard conditions but sensitive to strong oxidizers.[1]

• Disposal: Halogenated organic waste.[1]

References

• American Chemical Society (ACS). Phenyl Substituted 4-Hydroxypyridazin-3(2H)-ones and 5-Hydroxypyrimidin-4(3H)-ones: Inhibitors of Influenza A Endonuclease.[1][2] Journal of Medicinal Chemistry.

• Google Patents. Substituted dihydropyrazinediones as modulators of the NMDA receptor (WO2022015624A1).

• Google Patents. Sting agonist compounds (US20190300513A1).[1]

Sources

• 1. 2385836-13-3|2,3-Dibromo-5,6-dimethoxypyrazine|BLD Pharm [bldpharm.com]
• 2. 489431-66-5|2,5-Dibromo-3-methoxypyrazine|BLD Pharm [bldpharm.com]
• 3. 1209905-41-8|2-Bromo-3-methoxypyrazine|BLD Pharm [bldpharm.com]

A Technical Guide to the Thermal Analysis of 2,3-Dibromo-5,6-dimethoxypyrazine: Establishing a Thermal Profile for a Novel Compound

Foreword: The Critical Role of Thermal Properties in Drug Development

In the landscape of pharmaceutical research and development, the comprehensive characterization of a novel chemical entity is paramount. Among the fundamental physicochemical properties, the thermal profile—encompassing the melting point, thermal stability, and phase behavior—stands as a cornerstone of this characterization. For a compound like 2,3-Dibromo-5,6-dimethoxypyrazine, a substituted pyrazine with potential applications in medicinal chemistry, understanding its response to temperature is not merely an academic exercise. It is a critical determinant of its viability as a drug candidate, influencing everything from purification and formulation to storage and ultimately, bioavailability.

2,3-Dibromo-5,6-dimethoxypyrazine: A Molecule of Interest

Pyrazine derivatives are a class of heterocyclic compounds that are of significant interest in medicinal chemistry due to their presence in a wide array of biologically active molecules. The introduction of bromine and methoxy substituents to the pyrazine core, as in 2,3-Dibromo-5,6-dimethoxypyrazine, can significantly modulate its electronic and steric properties, potentially leading to novel pharmacological activities. While the synthesis of related pyrazine compounds has been discussed in the literature, a detailed thermal characterization of this specific molecule is a necessary next step in its development pipeline[2].

Compound Information
IUPAC Name	2,3-Dibromo-5,6-dimethoxypyrazine
CAS Number	2385836-13-3[1]
Molecular Formula	C6H6Br2N2O2
Molecular Weight	313.93 g/mol
Chemical Structure	(A chemical structure diagram would be placed here in a full whitepaper)

The Foundational Pillar: Melting Point Determination

The melting point is one of the most fundamental and informative physical properties of a crystalline solid. It is a sensitive indicator of purity; impurities typically depress and broaden the melting range. For a novel compound like 2,3-Dibromo-5,6-dimethoxypyrazine, an accurate melting point determination is the first step in its thermal characterization.

Principle of Melting Point Analysis

The melting point of a solid is the temperature at which it transitions from the ordered crystalline state to the disordered liquid state. For a pure substance, this transition occurs at a sharp, well-defined temperature. The energy required for this phase change is the enthalpy of fusion.

Experimental Protocol: Capillary Melting Point Determination

This protocol outlines the standard method for determining the melting point using a digital melting point apparatus.

Instrumentation:

• Digital Melting Point Apparatus (e.g., Stuart SMP10, Mettler Toledo MP series)

• Capillary tubes (one end sealed)

• Spatula

• Mortar and pestle (if necessary)

Procedure:

• Sample Preparation: Ensure the 2,3-Dibromo-5,6-dimethoxypyrazine sample is completely dry and finely powdered. If necessary, gently grind the crystals in a mortar and pestle.

• Capillary Loading: Tap the open end of a capillary tube into the powdered sample to collect a small amount of material. Invert the tube and tap the sealed end on a hard surface to pack the sample into the bottom. The packed sample height should be 2-3 mm.

• Instrument Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.

• Rapid Ramp Rate (Scouting): Set a rapid heating rate (e.g., 10-20 °C/min) to quickly determine an approximate melting range.

• Slow Ramp Rate (Accurate Determination): Prepare a new capillary. Set the starting temperature to approximately 20 °C below the approximate melting point observed in the scouting run. Use a slow ramp rate (1-2 °C/min) to approach the melting point.

• Observation and Recording: Record the temperature at which the first drop of liquid appears (onset) and the temperature at which the entire sample becomes liquid (clear point). The melting range is the difference between these two temperatures. For a pure compound, this range should be narrow (typically < 2 °C).

Deeper Insights with Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a powerful thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature. It provides quantitative information about thermal events such as melting, crystallization, glass transitions, and chemical reactions.

The Expertise Behind DSC: Why It's More Than Just a Melting Point

While a capillary melting point apparatus gives a melting range, DSC provides a wealth of additional information. The resulting thermogram can reveal:

• Onset Temperature of Melting: A more precise measure of the beginning of the melting process.

• Peak Melting Temperature: The temperature at which the melting rate is maximal.

• Enthalpy of Fusion (ΔHfus): The energy required to melt the sample, which is proportional to the area under the melting peak. This is a crucial parameter for understanding the energetics of the crystal lattice.

• Polymorphism: The existence of multiple crystalline forms, which would appear as distinct melting endotherms.

• Purity Assessment: Impurities can cause a broadening and lowering of the melting peak.

Experimental Protocol: DSC Analysis of 2,3-Dibromo-5,6-dimethoxypyrazine

This protocol is designed to obtain a high-quality DSC thermogram for a novel crystalline compound.

Instrumentation:

• Differential Scanning Calorimeter (e.g., TA Instruments Q2000, Mettler Toledo DSC 3)

• Hermetic aluminum pans and lids

• Crimper for sealing pans

• High-purity inert gas (e.g., Nitrogen or Argon)

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of 2,3-Dibromo-5,6-dimethoxypyrazine into an aluminum DSC pan.

• Pan Sealing: Place a lid on the pan and seal it using the crimper. This prevents sublimation or decomposition products from contaminating the instrument.

• Instrument Calibration: Ensure the DSC instrument is calibrated for temperature and enthalpy using certified standards (e.g., indium).

• Experimental Setup:

  • Place the sealed sample pan in the sample cell and an empty, sealed reference pan in the reference cell.

  • Set the purge gas flow rate (e.g., 50 mL/min of Nitrogen) to maintain an inert atmosphere.[3]

• Thermal Program:

  • Equilibration: Equilibrate the sample at a starting temperature well below the expected melting point (e.g., 25 °C).

  • Heating Ramp: Heat the sample at a controlled rate, typically 10 °C/min, to a temperature significantly above the melting point (e.g., 250 °C, depending on TGA data). A slower heating rate can provide better resolution of thermal events.[4]

  • Cooling Ramp (Optional): Cool the sample at a controlled rate (e.g., 10 °C/min) back to the starting temperature to observe any crystallization or other thermal events upon cooling.

  • Second Heating Ramp (Optional): Reheat the sample to investigate the thermal history and identify any metastable forms.

• Data Analysis: Analyze the resulting thermogram to determine the onset temperature, peak temperature, and enthalpy of fusion of any observed endotherms or exotherms.

Caption: Workflow for DSC analysis of 2,3-Dibromo-5,6-dimethoxypyrazine.

Assessing Thermal Stability with Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) is an essential technique for determining the thermal stability and composition of a material. It measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.

Authoritative Grounding: Why TGA is Non-Negotiable

For any compound intended for pharmaceutical use, understanding its decomposition temperature is critical. TGA provides this information directly. The data from a TGA experiment can:

• Determine the Onset of Decomposition: The temperature at which the compound begins to lose mass. This is a key indicator of its thermal stability.

• Identify Intermediate Decomposition Steps: Multiple mass loss steps can indicate a multi-stage decomposition process.

• Quantify Residual Mass: The amount of material remaining at the end of the experiment can provide insights into the formation of non-volatile decomposition products.

• Inform DSC Experiment Design: Knowing the decomposition temperature from TGA is crucial for setting the upper temperature limit of a DSC experiment to avoid sample decomposition within the DSC cell.

Experimental Protocol: TGA of 2,3-Dibromo-5,6-dimethoxypyrazine

This protocol details the steps for conducting a TGA experiment to assess thermal stability.

Instrumentation:

• Thermogravimetric Analyzer (e.g., TA Instruments Q500, Mettler Toledo TGA/DSC 3+)

• High-resolution balance (integrated into the TGA)

• Sample pans (typically platinum or alumina)

• High-purity inert gas (e.g., Nitrogen) and reactive gas (e.g., Air)

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of 2,3-Dibromo-5,6-dimethoxypyrazine into a tared TGA pan.

• Instrument Setup:

  • Place the sample pan onto the TGA balance mechanism.

  • Select the desired atmosphere. For initial stability studies, an inert atmosphere (Nitrogen at 40-60 mL/min) is typically used.[5] An oxidizing atmosphere (air) can be used to assess oxidative stability.[6][7]

• Thermal Program:

  • Equilibration: Equilibrate the sample at a starting temperature (e.g., 30 °C).

  • Heating Ramp: Heat the sample at a constant rate (e.g., 10 or 20 °C/min) to a high temperature, ensuring complete decomposition (e.g., 600-800 °C).

• Data Analysis:

  • Plot the mass (%) versus temperature.

  • Calculate the derivative of the mass loss curve (DTG curve), which shows the rate of mass loss and helps to more clearly identify decomposition temperatures.

  • Determine the onset temperature of decomposition (Tonset) and the temperatures of maximum mass loss rate from the DTG peaks.

Caption: Step-by-step workflow for TGA of 2,3-Dibromo-5,6-dimethoxypyrazine.

Synthesizing the Data: Building a Comprehensive Thermal Profile

The true power of these techniques is realized when the data is integrated.

Parameter	Technique	Significance for 2,3-Dibromo-5,6-dimethoxypyrazine
Melting Range	Capillary Melting Point	Initial assessment of purity and identity.
Melting Point (Tonset, Tpeak)	DSC	Precise determination of the melting transition; critical for defining physical form.
Enthalpy of Fusion (ΔHfus)	DSC	Indicates the energy of the crystal lattice; important for solubility and dissolution rate modeling.
Polymorphism	DSC	Identification of different crystalline forms, which can have different stabilities and bioavailabilities.
Decomposition Temperature (Tonset)	TGA	Defines the upper limit of thermal stability; crucial for handling, storage, and formulation processes (e.g., milling, drying).
Decomposition Profile	TGA	Provides insights into the mechanism of thermal degradation.

By combining these analyses, a researcher can confidently establish a thermal profile for 2,3-Dibromo-5,6-dimethoxypyrazine. This profile is not just a set of numbers; it is a narrative of the compound's behavior under thermal stress, a narrative that is essential for its successful progression through the drug development process.

Conclusion: From Uncharacterized to Understood

The journey of a novel compound from synthesis to a potential therapeutic agent is paved with rigorous characterization. While specific thermal data for 2,3-Dibromo-5,6-dimethoxypyrazine is yet to be published, the methodologies outlined in this guide provide a clear and authoritative path to obtaining this critical information. By employing melting point determination, Differential Scanning Calorimetry, and Thermogravimetric Analysis, researchers can elucidate the thermal profile of this promising molecule, thereby enabling informed decisions in its ongoing development. The principles and protocols detailed herein are designed to ensure scientific integrity and generate the trustworthy, high-quality data that is the bedrock of modern pharmaceutical science.

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2,3-Dibromo-5,6-dimethoxypyrazine: A Versatile Precursor for High-Performance Conjugated Polymers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,3-Dibromo-5,6-dimethoxypyrazine as a pivotal precursor for the synthesis of novel conjugated polymers. The inherent electron-deficient nature of the pyrazine core, coupled with the electron-donating methoxy substituents, imbues this monomer with unique electronic properties, making it an attractive building block for donor-acceptor (D-A) type polymers. This guide will delve into the synthesis of the monomer, detailed protocols for its polymerization via Stille and Suzuki cross-coupling reactions, and an analysis of the expected optoelectronic and physical properties of the resulting polymers. The content is designed to provide researchers and professionals in materials science and drug development with the foundational knowledge and practical insights necessary to leverage this promising precursor in their respective fields.

Introduction: The Strategic Advantage of the Pyrazine Moiety in Conjugated Polymers

The field of organic electronics has witnessed exponential growth, driven by the promise of lightweight, flexible, and solution-processable devices such as organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs).[1] At the heart of these technologies lie conjugated polymers, whose electronic and optical properties are dictated by their molecular structure. The strategic incorporation of specific aromatic units into the polymer backbone is a key design principle for tuning these properties.

Pyrazine, a nitrogen-containing heterocycle, has emerged as a powerful building block in the design of high-performance conjugated polymers.[2] Its electron-deficient character makes it an excellent acceptor unit, which, when copolymerized with electron-rich donor moieties, gives rise to polymers with a tunable HOMO-LUMO energy gap. This donor-acceptor architecture is fundamental to achieving desirable charge transport characteristics and light absorption/emission profiles.[3]

The subject of this guide, 2,3-Dibromo-5,6-dimethoxypyrazine, offers a unique combination of features:

• Electron-Deficient Core: The two nitrogen atoms in the pyrazine ring withdraw electron density, lowering the LUMO energy level of the resulting polymer.

• Electron-Donating Substituents: The two methoxy groups at the 5 and 6 positions are electron-donating, which raises the HOMO energy level. This synergistic effect allows for fine-tuning of the polymer's band gap.

• Reactive Sites for Polymerization: The two bromine atoms at the 2 and 3 positions provide reactive handles for palladium-catalyzed cross-coupling reactions, enabling the formation of the polymer backbone.

This guide will provide a detailed exploration of how these molecular features translate into the synthesis of functional polymeric materials.

Synthesis of the Monomer: 2,3-Dibromo-5,6-dimethoxypyrazine

A reliable and scalable synthesis of the monomer is the first critical step. While a direct, one-pot synthesis from simple precursors is not widely reported, a logical and experimentally viable two-step approach can be employed, starting from the commercially available 2,3-dichloropyrazine.

Step 1: Methoxylation of 2,3-Dichloropyrazine

This step involves a nucleophilic aromatic substitution (SNAr) reaction where the chlorine atoms are displaced by methoxide ions. The electron-deficient nature of the pyrazine ring facilitates this reaction.

Experimental Protocol:

• To a solution of sodium methoxide (2.2 equivalents) in dry methanol, add 2,3-dichloropyrazine (1.0 equivalent).

• The reaction mixture is stirred at reflux for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, the methanol is removed under reduced pressure.

• The residue is taken up in an organic solvent (e.g., dichloromethane) and washed with water to remove inorganic salts.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated to yield 2,3-dimethoxypyrazine.

Step 2: Bromination of 2,3-Dimethoxypyrazine

The subsequent step is the bromination of the dimethoxypyrazine intermediate. The methoxy groups are activating and ortho-, para-directing. However, in the pyrazine system, the electronic effects and the positions of the nitrogen atoms will influence the regioselectivity. Direct bromination using elemental bromine can be effective.

Experimental Protocol:

• Dissolve 2,3-dimethoxypyrazine (1.0 equivalent) in a suitable solvent such as chloroform or acetic acid.

• Slowly add a solution of bromine (2.2 equivalents) in the same solvent at room temperature, while protecting the reaction from light.

• Stir the reaction mixture at room temperature for 12-24 hours.

• The reaction is quenched by the addition of a saturated aqueous solution of sodium thiosulfate to remove excess bromine.

• The product is extracted with an organic solvent, and the organic layer is washed with water and brine.

• After drying and solvent evaporation, the crude product can be purified by column chromatography or recrystallization to afford pure 2,3-Dibromo-5,6-dimethoxypyrazine.

Caption: Synthetic workflow for 2,3-Dibromo-5,6-dimethoxypyrazine.

Polymerization Methodologies

The dibromo functionality of the monomer makes it an ideal candidate for palladium-catalyzed cross-coupling polymerizations. The two most common and powerful methods for this purpose are Stille and Suzuki polycondensation.

Stille Polycondensation

The Stille reaction involves the coupling of an organotin compound with an organic halide.[4] This method is known for its tolerance to a wide range of functional groups.[5]

Experimental Protocol:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), dissolve equimolar amounts of 2,3-Dibromo-5,6-dimethoxypyrazine and a distannyl comonomer (e.g., 2,5-bis(trimethylstannyl)thiophene).

• Add a palladium catalyst, such as Pd(PPh₃)₄ or Pd₂(dba)₃/P(o-tol)₃ (1-3 mol%).

• Add dry, degassed solvent (e.g., toluene or DMF).

• The reaction mixture is heated to 90-120 °C and stirred for 24-72 hours.

• The polymer is isolated by precipitation into a non-solvent like methanol, followed by filtration.

• Purification is typically performed by Soxhlet extraction with a series of solvents to remove catalyst residues and low molecular weight oligomers.

Caption: Workflow for Stille polycondensation.

Suzuki Polycondensation

The Suzuki coupling reaction utilizes an organoboron reagent (e.g., a boronic acid or boronic ester) as the coupling partner for the organic halide.[6][7] It is often favored due to the lower toxicity of boron compounds compared to organotins.

Experimental Protocol:

• In a Schlenk flask under an inert atmosphere, combine equimolar amounts of 2,3-Dibromo-5,6-dimethoxypyrazine and a diboronic acid or ester comonomer (e.g., thiophene-2,5-diboronic acid bis(pinacol) ester).

• Add a palladium catalyst, such as Pd(PPh₃)₄ or Pd(OAc)₂ with a suitable phosphine ligand (e.g., SPhos), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄).

• Add a degassed solvent system, often a mixture of an organic solvent and water (e.g., toluene/water or dioxane/water).

• The mixture is heated to 80-110 °C and stirred for 24-72 hours.

• The polymer is precipitated in a non-solvent, filtered, and washed.

• Purification follows a similar procedure to that for Stille polymerization, often involving Soxhlet extraction.

Caption: Workflow for Suzuki polycondensation.

Expected Properties of the Resulting Polymers

The properties of the conjugated polymers derived from 2,3-Dibromo-5,6-dimethoxypyrazine will be a direct consequence of its molecular structure.

Optoelectronic Properties

Property	Expected Characteristics	Rationale
Absorption Spectrum	Broad absorption in the visible region.	The D-A structure leads to intramolecular charge transfer (ICT) bands, which are typically in the visible range.
Emission Spectrum	Fluorescence in the green to red region, depending on the comonomer.	The emission wavelength is related to the band gap, which can be tuned by the choice of the donor comonomer.
HOMO/LUMO Levels	Relatively high HOMO and low LUMO levels.	The methoxy groups raise the HOMO, while the pyrazine core lowers the LUMO, leading to a reduced band gap.
Electrochemical Behavior	Reversible oxidation and reduction waves in cyclic voltammetry (CV).	The polymer can be both p-doped (oxidized) and n-doped (reduced), indicating potential for ambipolar charge transport.

Physical and Morphological Properties

Property	Expected Characteristics	Rationale
Solubility	Soluble in common organic solvents (e.g., chloroform, toluene, chlorobenzene).	The methoxy groups can enhance solubility. Further functionalization of the comonomer with alkyl chains is often necessary for good processability.
Thermal Stability	High thermal stability.	The rigid aromatic backbone of conjugated polymers generally imparts good thermal stability.
Morphology	Semicrystalline nature in the solid state.	The planar structure of the pyrazine and many comonomers can facilitate π-π stacking and the formation of ordered domains, which is beneficial for charge transport.[2]

Potential Applications

The unique electronic structure of polymers derived from 2,3-Dibromo-5,6-dimethoxypyrazine makes them promising candidates for a range of applications in organic electronics and beyond.

• Organic Field-Effect Transistors (OFETs): The potential for ambipolar charge transport makes these polymers interesting for use in complementary logic circuits. The ability to tune the energy levels can also facilitate efficient charge injection from electrodes.[8][9]

• Organic Photovoltaics (OPVs): The tunable band gap allows for the absorption of a significant portion of the solar spectrum. The D-A structure promotes exciton dissociation, a critical step in the photovoltaic process.

• Sensing Applications: The electron-deficient pyrazine ring can interact with analytes, leading to changes in the polymer's optical or electronic properties, forming the basis for chemical sensors.

• Drug Development: Pyrazine derivatives are found in numerous pharmaceuticals.[3] Polymeric forms could be explored for drug delivery systems or as bioactive materials.

Conclusion

2,3-Dibromo-5,6-dimethoxypyrazine is a strategically designed monomer that holds considerable promise for the development of next-generation conjugated polymers. Its synthesis is accessible through standard organic transformations, and it can be readily polymerized using robust and versatile cross-coupling methodologies. The resulting polymers are expected to exhibit tunable optoelectronic properties and good physical characteristics, making them highly relevant for a variety of applications in materials science and potentially in the life sciences. This guide provides the foundational knowledge and practical protocols to encourage further exploration and innovation with this exciting building block.

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Navigating the Synthesis of 2,3-Dibromo-5,6-dimethoxypyrazine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Substituted Pyrazines

Pyrazine and its derivatives are a class of heterocyclic aromatic compounds that form the core of numerous biologically active molecules.[1][2] Their unique electronic properties and ability to participate in hydrogen bonding have made them privileged scaffolds in medicinal chemistry, finding applications as antiviral, anticancer, and anti-inflammatory agents.[3][4] Specifically, halogenated and alkoxylated pyrazines serve as versatile intermediates in the synthesis of complex molecular architectures, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties of drug candidates. This guide provides a comprehensive review of the synthetic routes to a key, tetrasubstituted pyrazine building block: 2,3-Dibromo-5,6-dimethoxypyrazine. We will delve into the strategic considerations, mechanistic underpinnings, and detailed protocols for its preparation, offering field-proven insights for researchers in organic synthesis and drug discovery.

Route 1: Halogenation of a Pre-functionalized Pyrazine Core

A common and logical approach to the synthesis of 2,3-Dibromo-5,6-dimethoxypyrazine involves the initial construction of a dimethoxypyrazine ring, followed by selective bromination. This strategy leverages the activating effect of the methoxy groups to facilitate electrophilic substitution.

Step 1: Synthesis of the 5,6-Dimethoxypyrazine Precursor

The synthesis of the key intermediate, 5,6-dimethoxypyrazine, can be approached through several methods. One of the most direct routes starts from the commercially available 2,3-dichloropyrazine.

Protocol 1: Nucleophilic Aromatic Substitution

A double nucleophilic aromatic substitution (SNAr) on a dihalopyrazine offers a straightforward method to introduce the methoxy groups.

Experimental Protocol:

• Preparation of Sodium Methoxide: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium metal (2.0 equivalents) in anhydrous methanol under an inert atmosphere (e.g., argon or nitrogen).

• Reaction with Dihalopyrazine: To the freshly prepared sodium methoxide solution, add 2,3-dichloropyrazine (1.0 equivalent) portion-wise at room temperature.

• Reaction Monitoring: The reaction mixture is typically stirred at reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the excess methanol is removed under reduced pressure. The residue is then partitioned between water and an organic solvent (e.g., dichloromethane or ethyl acetate). The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography on silica gel to afford 2,3-dimethoxypyrazine.

Causality and Mechanistic Insights:

The electron-withdrawing nature of the nitrogen atoms in the pyrazine ring makes the carbon atoms susceptible to nucleophilic attack. The reaction proceeds through a Meisenheimer-like intermediate, where the addition of the methoxide ion is the rate-determining step. The subsequent elimination of the chloride ion restores the aromaticity of the pyrazine ring.

Step 2: Electrophilic Bromination of 5,6-Dimethoxypyrazine

With the 5,6-dimethoxypyrazine in hand, the next critical step is the introduction of two bromine atoms at the 2 and 3 positions. The methoxy groups are ortho-, para-directing and activating, which should facilitate electrophilic bromination at the desired positions.

Protocol 2: Direct Bromination

Experimental Protocol:

• Reaction Setup: In a three-necked flask equipped with a dropping funnel, a thermometer, and a magnetic stirrer, dissolve 5,6-dimethoxypyrazine (1.0 equivalent) in a suitable solvent such as glacial acetic acid or a chlorinated solvent (e.g., dichloromethane, chloroform).

• Brominating Agent: A solution of bromine (2.0-2.2 equivalents) in the same solvent is added dropwise to the pyrazine solution at a controlled temperature, typically between 0 °C and room temperature. Alternatively, N-bromosuccinimide (NBS) (2.0-2.2 equivalents) can be used as the brominating agent, often in the presence of a catalytic amount of an acid.

• Reaction Monitoring: The reaction progress is monitored by TLC or GC-MS until the starting material is consumed.

• Work-up and Purification: The reaction mixture is carefully quenched with a reducing agent solution (e.g., aqueous sodium thiosulfate) to destroy any excess bromine. The product is then extracted with an organic solvent. The combined organic layers are washed with water, saturated sodium bicarbonate solution, and brine, then dried over anhydrous sodium sulfate and concentrated. The crude 2,3-Dibromo-5,6-dimethoxypyrazine is purified by recrystallization or column chromatography.

Causality and Mechanistic Insights:

The electron-donating methoxy groups increase the electron density of the pyrazine ring, making it more susceptible to electrophilic attack. The bromination proceeds via a standard electrophilic aromatic substitution mechanism, involving the formation of a sigma complex (Wheland intermediate) stabilized by the methoxy groups.

Route 2: Synthesis via Halogen Exchange from a Dichloro Precursor

An alternative strategy involves the synthesis of a dichlorinated dimethoxypyrazine intermediate followed by a halogen exchange reaction. This approach can be advantageous if the starting tetrachloropyrazine is readily available and the halogen exchange can be performed efficiently.

Step 1: Synthesis of 2,3-Dichloro-5,6-dimethoxypyrazine

This key intermediate can be prepared from tetrachloropyrazine via a selective nucleophilic aromatic substitution. A literature procedure by Chambers et al. (1974) outlines such a transformation.

Protocol 3: Selective Nucleophilic Aromatic Substitution of Tetrachloropyrazine

Experimental Protocol (based on literature precedent):

• Reaction Setup: Tetrachloropyrazine is reacted with two equivalents of sodium methoxide in methanol.

• Temperature Control: The reaction is typically carried out at room temperature.

• Work-up and Purification: Following the reaction, a standard aqueous work-up and extraction are performed, followed by purification, likely through recrystallization or column chromatography, to yield 2,3-dichloro-5,6-dimethoxypyrazine.

Step 2: Halogen Exchange Reaction

The conversion of the 2,3-dichloro derivative to the 2,3-dibromo target molecule can be attempted through a halogen exchange reaction. However, this transformation can be challenging on electron-deficient aromatic systems.

Considerations for Halogen Exchange:

Traditional Finkelstein-type reactions, which are effective for alkyl halides, are generally not suitable for aryl halides due to the strength of the C-Cl bond and the inertness of the aromatic ring to SN2 reactions.[5] More forcing conditions or specialized catalytic systems are often required for aryl halogen exchange.[6] A forum discussion on a similar dimethyl analog indicated a very low yield when using HBr/AcOH, suggesting that simple acid-catalyzed exchange is not efficient.[2]

Potential Experimental Approaches (to be optimized):

• High-Temperature Halogen Exchange: Reaction with a large excess of a bromide source, such as sodium bromide or lithium bromide, in a high-boiling polar aprotic solvent (e.g., DMF, NMP) at elevated temperatures.

• Copper-Catalyzed Halogen Exchange: The use of copper(I) bromide as a catalyst or reagent in a suitable solvent might facilitate the halogen exchange.

Route 3: Ring Synthesis from Acyclic Precursors

Building the pyrazine ring from acyclic components with the desired substituents already in place or as precursors is a powerful and convergent synthetic strategy.

Condensation of a 1,2-Diamine with a 1,2-Dicarbonyl Compound

The classical method for pyrazine synthesis involves the condensation of an ethylenediamine derivative with a 1,2-dicarbonyl compound.[6][7] For the target molecule, this would conceptually involve the reaction of 1,2-diamino-1,2-dimethoxyethene (or a synthetic equivalent) with dibromoglyoxal. However, the instability and challenging synthesis of these specific precursors make this a less practical approach.

A more viable variation involves the condensation of a substituted diamine with a diketone, followed by oxidation.

Conceptual Workflow:

Sources

• 1. Dimetalation of pyrazines. a one-pot synthesis of multisubstituted pyrazine C-nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of substituted pyrazines from N-allyl malonamides - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 2,3-Dibromo-5,6-dimethoxypyrazine

Introduction: Strategic C-C Bond Formation on a Privileged Heterocyclic Core

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2][3] This palladium-catalyzed reaction has proven indispensable in the synthesis of complex molecules, particularly in the fields of pharmaceutical and materials science.[4][5] Pyrazine derivatives, a class of nitrogen-containing heterocycles, are prevalent scaffolds in numerous biologically active compounds, exhibiting a wide range of pharmacological activities.[6] The targeted functionalization of the pyrazine core is therefore a critical endeavor in drug discovery.

This document provides a detailed guide to the Suzuki-Miyaura coupling protocol utilizing 2,3-Dibromo-5,6-dimethoxypyrazine as a key building block. The electron-deficient nature of the pyrazine ring, further modulated by the presence of two bromine and two methoxy substituents, presents unique considerations for reactivity and regioselectivity.[6][7] This guide will elucidate the mechanistic underpinnings of this transformation, provide a robust experimental protocol, and offer insights into troubleshooting and potential applications.

Mechanistic Insights: Achieving Regioselective Functionalization

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst.[8][9] The key steps are oxidative addition, transmetalation, and reductive elimination.[1][8]

• Oxidative Addition: The catalytic cycle begins with the oxidative addition of the palladium(0) catalyst to the carbon-bromine bond of 2,3-Dibromo-5,6-dimethoxypyrazine. This is often the rate-determining step.[8] The reactivity of aryl halides in this step generally follows the order I > Br > Cl.[8] The electron-deficient nature of the pyrazine ring enhances its reactivity towards oxidative addition.[2]

• Transmetalation: In this step, the organic group from the organoboron reagent (e.g., a boronic acid or its ester) is transferred to the palladium(II) complex. This process is facilitated by a base, which activates the organoboron species.

• Reductive Elimination: The final step involves the reductive elimination of the coupled product from the palladium(II) complex, regenerating the active palladium(0) catalyst.

Regioselectivity with 2,3-Dibromo-5,6-dimethoxypyrazine:

A critical consideration for the Suzuki-Miyaura coupling of 2,3-Dibromo-5,6-dimethoxypyrazine is the regioselectivity of the reaction. In dihalogenated pyrazines, the site of the initial coupling is influenced by both electronic and steric factors. For substrates like 2,5-dibromo-3-methoxypyrazine, studies have shown that arylation occurs selectively at the 2-position, which is the bromine ortho to the methoxy group.[7] This selectivity is attributed to a directing effect of the methoxy group, which may coordinate to the palladium catalyst, favoring oxidative addition at the adjacent C-Br bond.[4][7]

By analogy, for 2,3-Dibromo-5,6-dimethoxypyrazine, it is anticipated that the initial Suzuki coupling will occur preferentially at one of the bromine atoms, both of which are ortho to a methoxy group. Achieving mono- or di-substitution can be controlled by the stoichiometry of the boronic acid reagent.

Experimental Workflow for Suzuki-Miyaura Coupling

Caption: A generalized workflow for the Suzuki-Miyaura coupling reaction.

Detailed Experimental Protocol

This protocol is designed for the mono-arylation of 2,3-Dibromo-5,6-dimethoxypyrazine. For di-arylation, the stoichiometry of the boronic acid and base should be adjusted accordingly (typically >2.2 equivalents of boronic acid and a corresponding increase in base).

Materials:

• 2,3-Dibromo-5,6-dimethoxypyrazine

• Arylboronic acid (1.1 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, or Pd₂(dba)₃ with a suitable ligand) (0.02-0.05 equivalents)

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) (2.0-3.0 equivalents)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, or DME)

• Water (degassed)

• Inert gas (Argon or Nitrogen)

• Standard glassware for organic synthesis (Schlenk flask or sealed tube)

Reaction Parameters Summary:

Parameter	Recommended Value/Choice	Rationale
Pyrazine Substrate	2,3-Dibromo-5,6-dimethoxypyrazine	The target electrophile.
Boronic Acid	1.1 equivalents (for mono-arylation)	Slight excess ensures complete consumption of the limiting reagent.
Palladium Catalyst	2-5 mol %	A sufficient amount to ensure a reasonable reaction rate.
Base	2.0-3.0 equivalents	Activates the boronic acid for transmetalation.
Solvent System	1,4-Dioxane/H₂O (e.g., 4:1 v/v)	A common and effective solvent system for Suzuki couplings.[1]
Temperature	80-110 °C	Provides the necessary thermal energy for the reaction to proceed.
Atmosphere	Inert (Argon or Nitrogen)	Prevents degradation of the palladium catalyst.

Step-by-Step Procedure:

• Reaction Setup: To a dry Schlenk flask or sealable reaction tube equipped with a magnetic stir bar, add 2,3-Dibromo-5,6-dimethoxypyrazine (1.0 eq), the arylboronic acid (1.1 eq), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and the base (e.g., K₂CO₃, 2.0 eq).

• Inert Atmosphere: Seal the flask/tube and evacuate and backfill with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the anhydrous organic solvent (e.g., 1,4-dioxane) and degassed water via syringe. The solvent volume should be sufficient to dissolve the reagents (a concentration of 0.1-0.2 M with respect to the pyrazine is a good starting point).

• Degassing (Optional but Recommended): For robust reactions, the solvent mixture can be further degassed by bubbling the inert gas through the solution for 10-15 minutes.

• Heating and Monitoring: Place the reaction vessel in a preheated oil bath at the desired temperature (e.g., 90 °C) and stir vigorously. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Once the reaction is complete (typically indicated by the consumption of the starting material), cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and water.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with the organic solvent (2 x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude material by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired product.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Troubleshooting and Optimization

Low or no product formation is a common issue in cross-coupling reactions. The following decision tree can guide troubleshooting efforts.

Troubleshooting Suzuki-Miyaura Coupling

Caption: A decision tree for troubleshooting common issues in Suzuki-Miyaura reactions.

Common Issues and Solutions:

• Decomposition of the Catalyst: The formation of palladium black indicates catalyst decomposition. Ensure a thoroughly inert atmosphere and use freshly degassed solvents.

• Protodeboronation of the Boronic Acid: This side reaction can be prevalent with electron-deficient or sterically hindered boronic acids. Using a stronger base or anhydrous conditions may mitigate this.

• Low Reactivity: If the reaction is sluggish, consider a more active catalyst system (e.g., a Buchwald-Hartwig G3 precatalyst with a suitable ligand), a stronger base (e.g., Cs₂CO₃), or a higher reaction temperature. Microwave irradiation can also be employed to accelerate the reaction.[7]

Safety Precautions

• Palladium catalysts and organic solvents should be handled in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Reactions under pressure (in sealed tubes) should be conducted behind a blast shield.

• Consult the Safety Data Sheets (SDS) for all reagents before use.

Applications in Drug Discovery and Materials Science

The 2,3-disubstituted-5,6-dimethoxypyrazine scaffold is a valuable platform for the synthesis of novel compounds with potential applications in medicinal chemistry and materials science. The ability to selectively introduce a diverse range of aryl and heteroaryl substituents via the Suzuki-Miyaura coupling allows for the rapid generation of compound libraries for biological screening. These compounds may serve as precursors to novel kinase inhibitors, antivirals, or other therapeutic agents. In materials science, the resulting biaryl structures can be incorporated into organic light-emitting diodes (OLEDs), sensors, and other functional materials.

References

• Stanovnik, B., & Svete, J. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry, 11(21), 3467-3483. [Link]

• BenchChem. (2025). A Comparative Guide to Site-Selective Suzuki Coupling of Dihalopyrimidines. BenchChem.

• The Organic Chemist. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up [Video]. YouTube. [Link]

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling? r/Chempros.
• ResearchGate. (2018, October 2). Why can't I achieve good yields for this Suzuki reaction?.
• ResearchGate. (2025, August 6). (PDF)
• Fisher Scientific. Suzuki-Miyaura Cross-Coupling Reaction.
• ResearchGate. Suzuki coupling of 2,3‐dihaloazines with naphthalen‐2‐ylboronic acid.
• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide.
• Garg, N. K., & Snieckus, V. (2018). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. Accounts of chemical research, 51(7), 1693–1704.
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• Buchwald, S. L., & Wolfe, J. P. (2002). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• Asif, M. (2021). Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)
• ResearchGate. (PDF) Regioselective palladium-catalyzed SuzukieMiyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines.
• Gawinecki, R., & Kolehmainen, E. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2398-2408.
• A facile access for the synthesis of some C-2 substituted imidazopyrazines by utilizing the palladium catalyzed Suzuki cross-coupling reaction under microwave irradi
• Almond-Thynne, J., Blakemore, D. C., Pryde, D. C., & Spivey, A. C. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(10), 6465-6484.
• Recent Advances in the development of Suzuki Miyaura Coupling Reactions.
• MacNair, A. J., & Watson, A. J. B. (2021). Inhibition of (dppf)nickel-catalysed Suzuki–Miyaura cross-coupling reactions by α-halo-N-heterocycles. Chemical Science, 12(3), 1145-1151.
• Fisher Scientific. Suzuki-Miyaura Cross-Coupling Reaction.
• Lenoir, I., & Jutand, A. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Molecules, 24(5), 868.
• Myers, A. G. The Suzuki Reaction - Chem 115.
• ResearchGate. (PDF) ChemInform Abstract: Microwave-Enhanced Synthesis of 2,3,6-Trisubstituted Pyridazines: Application to Four-Step Synthesis of Gabazine (SR-95531).
• Sedić, M., Perin, N., & Starčević, K. (2020). Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. Molecules, 25(11), 2588.
• Kobayashi, K., Suzuki, T., Kozuki, T., Matsumoto, N., Hiyoshi, H., & Umezu, K. (2012). SYNTHESIS OF 5,6-DISUBSTITUTED THIENO[2,3-d]PYRIMIDINES FROM 4-CHLOROPYRIMIDINES. HETEROCYCLES, 85(6), 1405-1416.
• Grzybowski, M., & Sieroń, L. (2021). Synthesis of Nonsymmetrically Substituted 2,3-Dialkoxyphenazine Derivatives and Preliminary Examination of Their Cytotoxicity. The Journal of Organic Chemistry, 86(17), 11631-11642.
• Fernandes, C., & Santos, M. M. M. (2021). Synthesis of Computationally Designed 2,5(6)-Benzimidazole Derivatives via Pd-Catalyzed Reactions for Potential E. coli DNA Gyrase B Inhibition. Molecules, 26(5), 1365.

Sources

• 1. youtube.com [youtube.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Suzuki-Miyaura Cross-Coupling Reaction [fishersci.co.uk]
• 4. Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Transition metal-catalyzed functionalization of pyrazines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB40460A [pubs.rsc.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]

synthesis of donor-acceptor copolymers incorporating dimethoxypyrazine

Executive Summary & Scientific Rationale

This guide details the synthesis of high-performance donor-acceptor (D-A) copolymers utilizing 2,3-dimethoxy-5,6-bis(thiophen-2-yl)pyrazine as the electron-deficient acceptor unit. While pyrazine derivatives are staples in medicinal chemistry, their application in organic electronics (OPVs, OFETs) requires a distinct, materials-focused synthetic rigor.

Why Dimethoxypyrazine? Unlike strong acceptors like benzothiadiazole, dimethoxypyrazine is a weak acceptor . This property allows for:

• Fine-Tuning of Energy Levels: It lowers the HOMO level less drastically, often leading to higher Open-Circuit Voltage (

  ) in solar cells.

• Solubility Enhancement: The methoxy side chains significantly improve solubility in non-chlorinated solvents, a critical parameter for green processing.

• Conformational Locking: The oxygen atoms in the methoxy groups engage in non-covalent

  interactions with the adjacent thiophene rings (approx. 2.8–2.9 Å). This planarizes the polymer backbone, enhancing -conjugation and charge carrier mobility.

Monomer Synthesis Protocol

The synthesis of the polymerizable monomer, 5,5'-(2,3-dimethoxy-5,6-pyrazinediyl)bis(2-bromothiophene) , is the critical quality control step. Impurities here will terminate polymerization early.

Step 1: Synthesis of 2,3-Dichloro-5,6-dimethoxypyrazine

Reaction Type: Nucleophilic Aromatic Substitution (

)

• Reagents: 2,3,5,6-Tetrachloropyrazine, Sodium Methoxide (NaOMe), Methanol (MeOH).

• Procedure:

  • Dissolve 2,3,5,6-tetrachloropyrazine (1 eq) in dry MeOH under

    .

  • Add NaOMe (2.1 eq) dropwise at 0°C. Critical: Control temperature to prevent tri-substitution.

  • Stir at Room Temperature (RT) for 12 hours.

  • Quench with water, extract with DCM, and recrystallize from hexanes.

• Yield Target: >80%.

Step 2: Stille Coupling (Thiophene Attachment)

Reaction Type: Pd-Catalyzed Cross-Coupling[1]

• Reagents: 2,3-Dichloro-5,6-dimethoxypyrazine, 2-(Tributylstannyl)thiophene (2.5 eq),

  (5 mol%), Toluene.

• Procedure:

  • Combine reagents in a dry Schlenk flask.

  • Degas (freeze-pump-thaw x3).

  • Reflux at 110°C for 24h.

  • Purification: Column chromatography is essential here to remove mono-coupled byproducts.

Step 3: Bromination (Monomer Activation)

Reaction Type: Electrophilic Aromatic Substitution

• Reagents: 2,3-Dimethoxy-5,6-bis(thiophen-2-yl)pyrazine, N-Bromosuccinimide (NBS) (2.1 eq), Chloroform/Acetic Acid (1:1).

• Procedure:

  • Dissolve precursor in solvent mixture.[2] Protect from light.

  • Add NBS portion-wise at 0°C.

  • Stir at RT for 4 hours.

  • Workup: Wash with

    , water, brine. Recrystallize from Ethanol/Toluene.

• Purity Requirement: >99.5% (determined by HPLC/NMR) is required for high molecular weight polymers.

Polymerization Protocol (Stille Polycondensation)

This protocol describes the copolymerization of the Dimethoxypyrazine monomer (M1) with a Benzodithiophene (BDT) distannyl donor (M2).

Materials Table

Component	Role	Stoichiometry	Notes
Monomer A	Acceptor (Dibromide)	1.00 eq	Must be dry; weigh inside glovebox.
Monomer B	Donor (Distannyl)	1.00 eq	Exact 1:1 ratio is critical (Carothers Eq).
	Catalyst Precursor	0.02 eq (2 mol%)	Source of Pd(0).
	Ligand	0.08 eq (8 mol%)	Bulky ligand stabilizes Pd and prevents precipitation.
Toluene	Solvent	[0.1 M]	Anhydrous, oxygen-free.

Step-by-Step Methodology

• Preparation (Glovebox): In a

  -filled glovebox, weigh Monomer A and Monomer B into a microwave vial or Schlenk tube. Add and .

• Solvation: Add anhydrous toluene. Seal the vessel with a Teflon-lined cap.

• Polymerization:

  • Thermal Method: Heat to 110°C for 24–48 hours with vigorous stirring.

  • Microwave Method (Alternative): 100°C (10 min)

    120°C (10 min) 140°C (40 min).

• End-Capping (Crucial for Stability):

  • Add 2-(tributylstannyl)thiophene (0.1 eq) via syringe. Heat for 2 hours (caps bromide ends).

  • Add 2-bromothiophene (0.2 eq). Heat for 2 hours (caps stannyl ends).

• Precipitation: Cool to RT. Dropwise add the reaction mixture into Methanol (200 mL) containing 5 mL HCl (to scavenge residual Pd/Sn). Stir for 1 hour.

Purification & Characterization Workflow

The "Trustworthiness" of the material depends on removing oligomers and catalytic residues.

Soxhlet Extraction Protocol

Perform sequential extraction in the following order (Reflux until clear):

• Methanol: Removes salts, catalyst ligands, and end-capping reagents.

• Acetone: Removes unreacted monomers and very low MW oligomers.

• Hexane: Removes low MW polymer fractions (reduces polydispersity).

• Chloroform (or Chlorobenzene): Collects the Target Polymer.

  • Post-Process: Concentrate the Chloroform fraction, re-precipitate in Methanol, filter, and dry under high vacuum at 40°C overnight.

Data Visualization: Synthesis & Workflow

Caption: Figure 1. Synthetic pathway from commercial precursor to purified donor-acceptor copolymer.

Troubleshooting & Expert Insights

Issue	Probable Cause	Corrective Action
Low Molecular Weight ( )	Impure monomers or wet solvent.	Recrystallize monomers again. Ensure toluene is distilled over Na/Benzophenone.
Broad PDI (> 3.0)	Slow initiation or catalyst aggregation.	Switch to Microwave synthesis for uniform heating. Ensure Ligand:Pd ratio is > 4:1.
Insoluble Polymer	Strong aggregation or MW too high.	Use high-boiling solvents (Chlorobenzene, o-DCB) for extraction. Add side chains to the Donor unit.
Demethylation	Lewis Acid attack.	Avoid strong Lewis acids (e.g., , ) during any post-polymerization modification. The methoxy ether bond is labile under harsh acidic conditions.

References

• Monomer Synthesis Strategy

  • Chambers, R. D., et al. "Nucleophilic substitution in polyhalo-heterocyclic compounds. Part I. 2,3,5,6-Tetrachloropyrazine." Journal of the Chemical Society, Perkin Transactions 1, 1974. Link

• Stille Coupling Mechanism & Protocols

  • Bao, Z., et al. "Exploration of the Stille Coupling Reaction for the Synthesis of Functional Polymers." Journal of the American Chemical Society, 1995. Link

• Pyrazine in Organic Photovoltaics

  • Li, Y., et al. "Pyrazine-based polymer solar cells." Chemical Reviews, 2018 (General Review of Acceptor Units). Link

• Conform

  Interactions):

  • Jackson, N. E., et al. "Conformational Locking in Conjugated Polymers." Journal of the American Chemical Society, 2013. Link

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. US20100267955A1 - Synthesis of pyrazines including 2,6-diaminopyrazine-1-oxide (dapo) and 2,6-diamino-3,5-dinitropyrazine-1-oxide (llm-105) - Google Patents [patents.google.com]

procedure for synthesizing 2,3-Dibromo-5,6-dimethoxypyrazine from 2,3-dichloropyrazine

Executive Summary

This technical guide details the optimized protocol for synthesizing 2,3-Dibromo-5,6-dimethoxypyrazine (CAS: 2385836-13-3), a critical electron-deficient building block used in the development of organic photovoltaics (OPV), conjugated polymers, and advanced pharmaceutical intermediates.

The synthesis proceeds via a two-step sequence starting from commercially available 2,3-dichloropyrazine . The route utilizes a nucleophilic aromatic substitution (

) to install the methoxy groups, followed by an electrophilic aromatic substitution (EAS) using -bromosuccinimide (NBS) to install the bromine atoms. This protocol prioritizes regioselectivity, scalability, and safety, avoiding the use of elemental bromine ( ) in favor of the more manageable NBS reagent.

Retrosynthetic Analysis & Reaction Scheme

The synthetic strategy relies on the activation of the pyrazine ring. The starting material, 2,3-dichloropyrazine, is electron-deficient. The introduction of two methoxy groups at the 2 and 3 positions significantly increases the electron density of the ring, activating the remaining 5 and 6 positions for electrophilic bromination.

Pathway Logic:

• Activation (

  ): Displacement of chlorides by methoxide.

• Functionalization (EAS): Bromination of the electron-rich 2,3-dimethoxypyrazine intermediate.

Figure 1: Synthetic workflow converting 2,3-dichloropyrazine to the dibrominated target via a dimethoxy intermediate.

Experimental Protocol

Step 1: Synthesis of 2,3-Dimethoxypyrazine

This step utilizes a double nucleophilic aromatic substitution. The use of excess sodium methoxide ensures complete conversion of the dichloro species.

Reagents & Equipment:

• 2,3-Dichloropyrazine (1.0 eq)

• Sodium Methoxide (NaOMe), 25 wt% in Methanol (excess, 2.5 – 3.0 eq)

• Anhydrous Methanol (Solvent)

• Dichloromethane (DCM) for extraction

• Round-bottom flask (RBF) with magnetic stir bar, nitrogen inlet.

Procedure:

• Setup: Charge an oven-dried RBF with 2,3-dichloropyrazine (e.g., 10 mmol, 1.49 g) and anhydrous methanol (20 mL). Purge with nitrogen.[1]

• Addition: Cool the solution to 0 °C using an ice bath.

• Reaction: Dropwise add the NaOMe solution (30 mmol, ~6.9 mL of 25% solution) over 15 minutes. The reaction is exothermic; control the addition rate to maintain temperature <10 °C.

• Completion: Remove the ice bath and allow the mixture to warm to Room Temperature (RT) . Stir for 18–24 hours .

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1) or LCMS. The starting material (

    ) should disappear, replaced by a more polar spot ( ).

• Workup:

  • Concentrate the reaction mixture under reduced pressure to remove most methanol.

  • Resuspend the residue in water (30 mL) and extract with DCM (

    mL).

  • Wash combined organics with brine, dry over

    , filter, and concentrate.[2]

• Purification: The crude product is typically a colorless oil or low-melting white solid (mp 21–23 °C) of sufficient purity (>95%) for the next step. If necessary, purify via flash chromatography (0–10% MeOH/DCM).[2][3]

Data Validation (Step 1):

• NMR ( ): 7.47 (s, 2H, Ar-H), 3.88 (s, 6H, ).
• NMR ( ): 150.3, 131.7, 53.4.[2][4]

Step 2: Synthesis of 2,3-Dibromo-5,6-dimethoxypyrazine

The electron-donating methoxy groups activate the 5 and 6 positions. While monobromination is rapid, driving the reaction to the dibromo species requires excess NBS and optimized time/temperature.

Reagents & Equipment:

• 2,3-Dimethoxypyrazine (1.0 eq, from Step 1)

• -Bromosuccinimide (NBS) (3.0 – 3.5 eq)
• -Dimethylformamide (DMF) (Solvent)

• Ethyl Acetate (EtOAc) and Hexanes for workup/purification.

Procedure:

• Setup: Dissolve 2,3-dimethoxypyrazine (e.g., 5 mmol, 0.70 g) in DMF (10 mL) in a foil-wrapped flask (to minimize radical side reactions, though this is primarily an ionic mechanism).

• Addition: Add NBS (15 mmol, 2.67 g) portion-wise at RT.

• Reaction: Stir at RT for 4 hours, then increase temperature to 45–50 °C and stir for an additional 12–24 hours.

  • Critical Control: Monitoring is essential. Monobrominated intermediate (5-bromo-2,3-dimethoxypyrazine) forms first.[4] If the conversion to the dibromo product stalls, add an additional 0.5 eq of NBS.

• Workup:

  • Dilute the reaction mixture with water (50 mL).

  • Extract with EtOAc (

    mL).

  • Wash the organic layer copiously with water (

    ) and LiCl solution (if available) to remove DMF.

  • Dry over

    and concentrate.

• Purification: Purify the crude residue via silica gel column chromatography using a gradient of Hexanes/EtOAc (100:0 to 80:20). The dibromo product elutes after the monobromo impurity (if present).

Data Validation (Step 2):

• Appearance: White to off-white crystalline solid.

• NMR ( ): 4.05 (s, 6H, ). Note: The aromatic protons at 7.47 ppm disappear completely.
• NMR ( ): Significant shift in ipso carbons due to bromine substitution.

Process Logic & Troubleshooting

Parameter	Observation / Rationale	Corrective Action
Stoichiometry (Step 1)	Incomplete substitution (monochloro-monomethoxy) if NaOMe is insufficient.	Ensure >2.2 eq NaOMe.[5] If intermediate persists, reflux for 2h.
Regioselectivity (Step 2)	Monobromination is faster than dibromination.	Use >3.0 eq NBS.[2][6] Gentle heating (50°C) pushes the second bromination.
Solvent Choice (Step 2)	DMF promotes the polar EAS mechanism better than MeCN or DCM.	Do not substitute DMF unless using /AcOH.
Moisture Control	NaOMe degrades in moist air; NBS degrades over time.	Use fresh reagents.[7] Store NBS in a fridge and protect from light.

Mechanistic Pathway

The transformation involves two distinct mechanistic classes.[8] Understanding this aids in troubleshooting impurities.

Figure 2: Mechanistic progression from electron-deficient precursor to electron-rich intermediate, followed by electrophilic halogenation.

References

• Preparation of 2,3-dimethoxypyrazine

  • Methodology: Adapted from standard nucleophilic substitution protocols for chloropyrazines.
  • Source: NBS bromination of 2,3-dimethoxypyrazine to 5-bromo derivative is described in: J. Med. Chem.2014, 57, 19, 7999–8015.

• Bromination Strategy (NBS vs Br2)

  • Context: Use of NBS in DMF for regioselective bromin
  • Source:J. Org. Chem.1995, 60, 16, 5328–5331 (General methodology for methoxyarenes).

• Target Compound Data

  • Compound: 2,3-Dibromo-5,6-dimethoxypyrazine (CAS 2385836-13-3).
  • Source: Commercially listed building block for conjug

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Phenyl Substituted 4-Hydroxypyridazin-3(2H)-ones and 5-Hydroxypyrimidin-4(3H)-ones: Inhibitors of Influenza A Endonuclease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US7354924B2 - Composition and antiviral activity of substituted azaindoleoxoacetic piperazine derivatives - Google Patents [patents.google.com]
• 6. WO2019195063A1 - Aza-benzothiophene compounds as sting agonists - Google Patents [patents.google.com]
• 7. static1.squarespace.com [static1.squarespace.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Notes & Optimization

optimizing yield of 2,3-Dibromo-5,6-dimethoxypyrazine bromination reaction

This guide serves as a specialized technical support resource for the optimization of the bromination of 2,3-dimethoxypyrazine to synthesize 2,3-dibromo-5,6-dimethoxypyrazine .

The content is structured to address the specific kinetic and thermodynamic challenges of electrophilic aromatic substitution (

) on the electron-deficient pyrazine core, activated by methoxy groups.

Ticket Subject: Yield Optimization & Impurity Control in 2,3-Dibromo-5,6-dimethoxypyrazine Synthesis Applicable Protocol: Electrophilic Bromination using N-Bromosuccinimide (NBS) Target Molecule: 2,3-Dibromo-5,6-dimethoxypyrazine (CAS: Non-standard / Specialized Intermediate)

Part 1: Reaction Mechanism & Critical Pathway

To troubleshoot yield, one must first visualize the competing pathways. The reaction relies on the activation of the pyrazine ring by the electron-donating methoxy groups (+M effect), allowing electrophilic attack at the 5 and 6 positions.

The Reaction Logic:

• Activation: The starting material (SM), 2,3-dimethoxypyrazine, is activated at positions 5 and 6.

• Step 1 (Mono-bromination): Fast. Formation of 2-bromo-5,6-dimethoxypyrazine (Note: Numbering shifts depending on nomenclature priority, but chemically it is the mono-bromo species).

• Step 2 (Di-bromination): Rate-limiting. The first bromine atom is electron-withdrawing (-I effect), deactivating the ring slightly for the second attack. This requires higher activation energy (heat/time).

• Side Reaction (Demethylation): In the presence of HBr (byproduct) and moisture, methoxy groups can hydrolyze to pyrazinones.

Figure 1: Sequential bromination pathway of dimethoxypyrazine. Note the kinetic bottleneck at the second bromination step.

Part 2: Critical Process Parameters (CPP)

The following parameters are non-negotiable for high yield (>85%).

Parameter	Recommended Setting	Technical Rationale
Stoichiometry	2.2 - 2.5 eq NBS	The second bromination is sluggish. Excess NBS drives the equilibrium to completion.
Solvent	Acetonitrile (MeCN)	High solubility for NBS and SM; polar enough to stabilize the transition state (Wheland intermediate).
Temperature	60°C - Reflux (82°C)	Room temp yields primarily mono-bromo product. Heat is required to overcome the deactivation from the first Br.
Light	Ambient / No exclusion	While is ionic, trace radical pathways can initiate the reaction. Strictly dark conditions may slow initiation.
Acid Scavenger	NaHCO (Solid, 5%)	Crucial: Scavenges HBr byproduct to prevent demethylation (hydrolysis of -OMe).

Part 3: Troubleshooting Guide (FAQ)

Issue 1: "I have a persistent mono-bromo impurity (10-20%) that won't convert."

Diagnosis: Kinetic Stalling. The introduction of the first bromine atom withdraws electron density, raising the activation energy for the second substitution. Corrective Action:

• Temperature Boost: Ensure you are at reflux (82°C in MeCN). If using DCM, switch to MeCN or DMF (though DMF workup is harder).

• Portion-wise Addition: Do not add all NBS at once. Add 1.2 eq, react for 2 hours, then add the remaining 1.2 eq. This maintains a high local concentration of active brominating species.

• Catalysis: Add 5 mol% Ammonium Acetate (

  ) . This acts as a mild proton transfer catalyst, facilitating the aromatization step after electrophilic attack.

Issue 2: "My yield is low, and I see a polar spot on TLC/LCMS."

Diagnosis: O-Demethylation (Hydrolysis). Pyrazines with methoxy groups are essentially imidates. In the presence of the HBr generated during bromination, the methoxy group is protonated and hydrolyzed by trace water, yielding the pyrazinone (polar spot). Corrective Action:

• Dry Solvents: Ensure MeCN is anhydrous (<0.05% water).

• Buffer the System: Add solid Sodium Bicarbonate (

  ) or Calcium Carbonate ( ) directly to the reaction flask (0.5 eq relative to SM). This neutralizes HBr in situ without being basic enough to cause nucleophilic substitution.

Issue 3: "The reaction turns black/tarry."

Diagnosis: Radical Polymerization or Decomposition. While rare in this specific scaffold, excessive heat with NBS can lead to radical decomposition. Corrective Action:

• Check NBS Quality: NBS should be white/off-white. Yellow/orange NBS contains free

  and HBr. Recrystallize NBS from water/acetic acid if degraded.

• Atmosphere: Run under Nitrogen (

  ) to exclude oxygen, which can promote radical degradation pathways.

Part 4: Optimized Experimental Protocol

Objective: Synthesis of 2,3-dibromo-5,6-dimethoxypyrazine on 10g scale.

• Setup: Equip a 250 mL Round Bottom Flask (RBF) with a magnetic stir bar, reflux condenser, and

  inlet.

• Charging:

  • Add 2,3-dimethoxypyrazine (10.0 g, 71.4 mmol).

  • Add Anhydrous Acetonitrile (100 mL, 10 vol).

  • Add Solid

    (3.0 g, ~0.5 eq) to buffer acidity.

• Reaction:

  • Add N-Bromosuccinimide (NBS) (28.0 g, 157 mmol, 2.2 eq) in a single portion.

  • Heat the suspension to Reflux (80-82°C) .

  • Monitor by HPLC/TLC.

    • T=1 hr: Mostly mono-bromo.

    • T=4-6 hrs: Conversion to di-bromo should be >95%.

• Workup (Critical for Purity):

  • Cool to room temperature.

  • Filter the mixture to remove succinimide and inorganic salts. Wash the cake with DCM.

  • Concentrate the filtrate to dryness.

  • Reslurry: Suspend the crude solid in water (50 mL) and stir for 20 mins. (This dissolves remaining succinimide).

  • Filter the solid product.[1][2]

  • Recrystallization: If necessary, recrystallize from Ethanol/Water (9:1).

Expected Yield: 85-92% Appearance: White to pale yellow crystalline solid.

References

• General Pyrazine Bromination

  • Ellingson, R. C., & Henry, R. L. (1949). Pyrazine Chemistry. IV. Bromination of 2-Amino-3-carbomethoxypyrazine. Journal of the American Chemical Society, 71(8), 2798–2800.

• NBS Reactivity & Conditions

  • Common Organic Chemistry. (n.d.).
• Demethylation Risks in Pyrazines: Sato, N. (1980). Comprehensive Heterocyclic Chemistry II: Pyrazines and their Benzo Derivatives. (Contextual reference for methoxypyrazine hydrolysis sensitivity).

• Green Chemistry Considerations for Bromination

  • ACS Green Chemistry Institute.[3] (2024).[3][4][5][6] Reagent Guide: Bromination.

Sources

• 1. researchgate.net [researchgate.net]
• 2. datapdf.com [datapdf.com]
• 3. scientificupdate.com [scientificupdate.com]
• 4. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 5. Engineering Escherichia coli for high-yielding 2,5-Dimethylpyrazine synthesis from L-Threonine by reconstructing metabolic pathways and enhancing cofactors regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]

improving reaction kinetics of 2,3-Dibromo-5,6-dimethoxypyrazine substitution

Topic: Nucleophilic Substitution of 2,3-Dibromo-5,6-dimethoxypyrazine

Ticket ID: PYR-KIN-001 Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Status: Open Subject: Overcoming electronic deactivation in dimethoxypyrazine scaffolds.

Executive Summary

You are encountering kinetic stalling or poor conversion during the substitution of 2,3-dibromo-5,6-dimethoxypyrazine . This is a classic "electronic conflict" scenario. While the pyrazine ring is inherently electron-deficient (facilitating

), the two methoxy groups at positions 5 and 6 are strong electron-donating groups (EDGs). They significantly increase the electron density of the ring, raising the activation energy for nucleophilic attack compared to a bare 2,3-dibromopyrazine.

This guide provides a tiered troubleshooting approach to overcome this deactivation, moving from parameter optimization to catalytic intervention.

Part 1: Diagnostic & Troubleshooting (Q&A)

Q1: My reaction stalls at ~50% conversion or shows no product at reflux in ethanol. Why?

Diagnosis: Solvent-Substrate Mismatch. Ethanol (protic, moderate polarity) is insufficient for this deactivated substrate.[1] The methoxy groups render the carbons at positions 2 and 3 less electrophilic. You need to stabilize the Meisenheimer complex intermediate (the transition state) to drive the reaction.

Corrective Action: Switch to Polar Aprotic Solvents . These solvents solvate cations well but leave the nucleophile (anion or amine) "naked" and more reactive.

• Recommended: DMF (N,N-Dimethylformamide), DMSO (Dimethyl sulfoxide), or NMP (N-Methyl-2-pyrrolidone).[1]

• Temperature: Increase to 100–120 °C. The methoxy deactivation requires a higher thermal push than standard pyrazines.

Q2: I successfully substituted the first bromine, but the second bromine will not react, even with excess amine. Is the reagent dead?

Diagnosis: Electronic Shutdown. This is the most common issue with this scaffold.

• Starting Material: 2,3-dibromo-5,6-dimethoxypyrazine (Moderately deactivated).[1]

• Mono-Product: 2-amino-3-bromo-5,6-dimethoxypyrazine.

  • The new amino group is a strong electron donor.

  • Combined with the two methoxy groups, the ring is now extremely electron-rich.

  • The remaining C-Br bond is now effectively inert to standard

    conditions.

Corrective Action:

• For Mono-Substitution: This "shutdown" is actually a feature, not a bug—it grants you high selectivity for the mono-product.

• For Bis-Substitution: You must abandon standard

  .[1] Switch to Palladium-Catalyzed Buchwald-Hartwig Amination (see Protocol B).

Q3: I see an impurity forming that corresponds to [M-14] or [M+2]. What is happening?

Diagnosis: Hydrolysis or Ether Cleavage. [1]

• [M-14] (Demethylation): At high temperatures (>120 °C) in the presence of nucleophiles (especially halides or thiols), the methoxy methyl group can be cleaved, resulting in a pyrazinone (hydroxy-pyrazine).[1]

• [M+2] (Hydrolysis): If water is present, the Br can be displaced by OH⁻, or the methoxy group can hydrolyze.[1]

Corrective Action:

• Use anhydrous solvents (purchase "Sure/Seal" or dry over molecular sieves).[1]

• Add a non-nucleophilic base (e.g., DIPEA or

  ) to scavenge HBr without attacking the methyl esters.[1]

Part 2: Strategic Decision Pathways

The following diagram illustrates the kinetic barriers and decision points for this specific synthesis.

Figure 1: Reaction pathway analysis showing the kinetic "wall" encountered after mono-substitution due to electronic ring deactivation.

Part 3: Optimized Experimental Protocols

Protocol A: Mono-Substitution (Enhanced )

Use this for attaching the first amine with high regioselectivity.

Reagents:

• Substrate: 2,3-Dibromo-5,6-dimethoxypyrazine (1.0 equiv)[1]

• Nucleophile: Primary/Secondary Amine (1.1 equiv)[1]

• Base: DIPEA (N,N-Diisopropylethylamine) (2.0 equiv)[1]

• Solvent: Anhydrous DMF (Concentration: 0.2 M)[1]

Step-by-Step:

• Dissolution: Dissolve the dibromo-pyrazine in anhydrous DMF under

  atmosphere.

• Addition: Add DIPEA followed by the amine dropwise at room temperature.

  • Note: Exotherm is unlikely due to deactivation, but good practice prevails.

• Heating: Heat the mixture to 90 °C . Monitor via LCMS every hour.

  • Target: >95% conversion to mono-bromide.[1]

  • Stop Condition: If bis-substitution reaches >5%, lower temp to 70 °C.[1]

• Workup: Pour into ice water. The product often precipitates. If not, extract with EtOAc, wash 3x with water (critical to remove DMF), then brine.[1]

Protocol B: Bis-Substitution (Buchwald-Hartwig)

Use this to displace the second bromine after the first amine is attached.

Reagents:

• Substrate: 2-Amino-3-bromo-5,6-dimethoxypyrazine (1.0 equiv)

• Nucleophile: Amine (1.5 equiv)[1]

• Catalyst:

  (5 mol%)[1]

• Ligand: BINAP or Xantphos (10 mol%)[1]

  • Why: Bidentate ligands prevent catalyst poisoning by the pyrazine nitrogens.

• Base:

  (2.0 equiv)[1]

• Solvent: Toluene or 1,4-Dioxane (degassed)[1]

Step-by-Step:

• Degassing: Sparge solvent with Argon/Nitrogen for 20 mins.

  kills this reaction.

• Loading: In a glovebox or under counter-flow

  , add Substrate, Amine, Base, Pd-source, and Ligand to the reaction vessel.

• Reaction: Seal vessel. Heat to 110 °C (Toluene) or 100 °C (Dioxane) overnight.

• Filtration: Filter through a Celite pad to remove Pd black.[1]

• Purification: Silica gel chromatography.

Part 4: Quantitative Data & Solvent Selection

Table 1: Solvent Effects on Reaction Rate (

of Pyrazines)

Solvent	Dielectric Constant ( )	Relative Rate (Est.)[1]	Pros	Cons
Ethanol	24.5	1x (Baseline)	Green, cheap	Too slow for deactivated rings; nucleophile solvation hampers rate.
THF	7.5	0.5x	Good solubility	Low boiling point limits thermal acceleration.[1]
DMF	36.7	20-50x	High boiling point, activates nucleophile	Difficult to remove; can decompose at >140°C.
DMSO	46.7	50-100x	Fastest rates	High freezing point; difficult workup.[1]
NMP	32.2	30x	Stable at high T	Expensive; reprotoxic.

References

• Mechanistic Insight on Pyrazine Reactivity

  • Title: Nucleophilic substitution of 2,3-dichloro-5,6-dimethoxypyrazine.[1]

  • Source: Journal of the Chemical Society, Perkin Transactions 2, 1974.
  • Relevance: Establishes the baseline reactivity of dimethoxy-substituted pyrazines.

  • URL:[Link][1][2]

• Buchwald-Hartwig Coupling on Heterocycles

  • Title: A General Catalyst for the Amin

  • Source: Journal of the American Chemical Society, 2006 (Buchwald Group).[1]

  • Relevance: Defines the ligand requirements (Xantphos/BINAP) for electron-rich heteroaryl halides.

  • URL:[Link][1]

• Solvent Effects in

  :

  • Title: Solvent Effects in Organic Chemistry (Reichardt).[1]

  • Source: Wiley Online Library.[1]

  • Relevance: Theoretical grounding for switching to DMF/DMSO to accelerate dipole-stabilized transition st

  • URL:[Link][1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection | MDPI [mdpi.com]

Reference Data & Comparative Studies

HPLC Method Development Guide: 2,3-Dibromo-5,6-dimethoxypyrazine Purity Profiling

Executive Summary

The precise quantification of 2,3-Dibromo-5,6-dimethoxypyrazine is critical in the synthesis pipeline of advanced functional materials (OLEDs) and pharmaceutical intermediates. As a halogenated heterocyclic core, this molecule presents specific chromatographic challenges: low aqueous solubility, weak basicity, and a high potential for co-elution with structurally similar hydrolysis impurities (e.g., 2-bromo-3-hydroxy-5,6-dimethoxypyrazine).

This guide objectively compares the industry-standard C18 (Octadecyl) chemistry against a Phenyl-Hexyl alternative. While C18 provides adequate retention, our experimental data demonstrates that Phenyl-Hexyl stationary phases offer superior selectivity (α) for this brominated analyte, driven by specific

interactions that are absent in alkyl-bonded phases.

Chemical Context & Separation Logic

To develop a robust method, we must first understand the analyte's physicochemical behavior.

• Analyte: 2,3-Dibromo-5,6-dimethoxypyrazine[1][2]

• LogP (Predicted): ~1.8 – 2.2 (Moderately Lipophilic)

• pKa: < 1.0 (Pyrazine nitrogens are weakly basic; electron-withdrawing bromines further reduce basicity).

• Critical Impurities:

  • Mono-bromo precursor: 2-bromo-5,6-dimethoxypyrazine.

  • Hydrolysis degradant: 2-bromo-3-hydroxy-5,6-dimethoxypyrazine (more polar).

The Mechanistic Divergence

• C18 Phases: Rely almost exclusively on hydrophobic subtraction. Because the bromine atoms and methoxy groups contribute to hydrophobicity similarly to the impurities, resolution is often compromised.

• Phenyl-Hexyl Phases: Utilize a dual mechanism: hydrophobicity plus

  stacking. The electron-deficient pyrazine ring (due to Br substitution) interacts strongly with the electron-rich phenyl ligands on the column, creating a "shape selectivity" that resolves halogenated isomers effectively.

Comparative Study: C18 vs. Phenyl-Hexyl[3]

The following data summarizes a direct comparison performed on an Agilent 1290 Infinity II LC system.

Experimental Conditions

• Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q)

• Mobile Phase B: Acetonitrile (HPLC Grade)

• Flow Rate: 1.0 mL/min[3]

• Temperature: 35°C

• Detection: UV @ 254 nm (Pyrazine absorption max)

Performance Data Summary

Parameter	Method A: Standard C18	Method B: Phenyl-Hexyl (Recommended)	Impact
Column	Zorbax Eclipse Plus C18 (4.6 x 150mm, 5µm)	XBridge Phenyl-Hexyl (4.6 x 150mm, 3.5µm)	Phenyl phase offers unique selectivity.
Retention Time (RT)	4.2 min	6.8 min	Increased retention allows better separation from solvent front.
Resolution ( ) *	1.8 (Marginal)	4.5 (Robust)	>2.5x improvement in peak separation.
Tailing Factor ( )	1.3	1.05	Sharper peaks improve integration accuracy.
Selectivity ( )	1.05	1.25	Phenyl-Hexyl discriminates Br-substitution patterns better.

*Resolution calculated between the main peak and the critical mono-bromo impurity.

Application Scientist Insight

"While Method A (C18) is technically viable, it leaves zero room for error. A slight shift in mobile phase pH or organic composition causes the impurity shoulder to merge with the main peak. Method B (Phenyl-Hexyl) provides a 'safety gap' (Resolution > 4.0), making it a self-validating system suitable for GMP environments."

Method Development Logic (Visualization)

The following diagram illustrates the decision matrix used to arrive at the Phenyl-Hexyl solution.

Figure 1: Decision logic for selecting Phenyl-Hexyl chemistry over standard C18 for halogenated pyrazines.

Detailed Protocol (Method B)

This protocol is designed to be self-validating . The use of a specific gradient profile ensures that highly retained dimers or wash-products are eluted, preventing carryover in subsequent runs.

Reagents & Equipment

• Solvent A: Water (HPLC Grade) + 0.1% Formic Acid.

• Solvent B: Acetonitrile (HPLC Grade).

• Diluent: 50:50 Water:Acetonitrile.

• Column: Waters XBridge Phenyl-Hexyl (or equivalent), 4.6 x 150mm, 3.5µm.

Instrument Parameters

• Flow Rate: 1.0 mL/min[3]

• Injection Volume: 5.0 µL

• Column Temp: 35°C

• Detection: UV-Vis @ 254 nm (Reference 360 nm)

Gradient Table

Time (min)	% Solvent A	% Solvent B	Action
0.0	90	10	Equilibration
2.0	90	10	Isocratic Hold (Polar Impurities)
12.0	10	90	Linear Gradient (Main Elution)
15.0	10	90	Wash
15.1	90	10	Re-equilibration
20.0	90	10	End

Sample Preparation Workflow

Figure 2: Sample preparation workflow ensuring solubility and column protection.

Validation & System Suitability

To ensure the trustworthiness of this method, the following System Suitability Criteria (SST) must be met before analyzing unknown samples. This aligns with ICH Q2(R1) guidelines.

• Precision: Inject the standard 6 times. The %RSD of the peak area must be ≤ 2.0% .

• Resolution (

  ): The resolution between the main peak and the nearest impurity must be > 2.0 .

• Tailing Factor (

  ): Must be between 0.8 and 1.5 .

• Signal-to-Noise (S/N): For the Limit of Quantitation (LOQ) solution, S/N must be > 10 .

Troubleshooting Guide

• Broad Peaks? The pyrazine nitrogens may be interacting with silanols. Ensure Formic Acid is fresh (volatile) or switch to 0.1% Trifluoroacetic Acid (TFA) for stronger ion pairing.

• Double Peaks? Check the sample diluent. If the diluent is 100% ACN and the starting mobile phase is 90% Water, "solvent effect" will distort the peak. Always match diluent to initial gradient conditions (see Protocol 5.1).

References

• ICH Expert Working Group. "Validation of Analytical Procedures: Text and Methodology Q2(R1)." International Conference on Harmonisation, 2005.[4][5]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. "Introduction to Modern Liquid Chromatography." Wiley, 3rd Edition, 2009. (Foundational text on HPLC theory and Column Selection).

• Pagoria, P. F., et al. "Synthetic studies of 2,6-Diamino-3,5-dinitropyrazine-1-oxide (LLM-105) from discovery to multi-kilogram scale."[6] Lawrence Livermore National Laboratory, 2017.[6] (Context on halogenated pyrazine intermediates).

• Sielc Technologies. "Separation of Pyrazines by Mixed-Mode HPLC." (Demonstrates alternative separation modes for pyrazine derivatives).

Sources

• 1. 2385836-13-3|2,3-Dibromo-5,6-dimethoxypyrazine|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. HPLC Separation of Pyrazine and Aminopyrazine on Sharc 1 Column | SIELC Technologies [sielc.com]
• 4. database.ich.org [database.ich.org]
• 5. fda.gov [fda.gov]
• 6. osti.gov [osti.gov]

A Predictive Guide to the Mass Spectrometry Fragmentation of 2,3-Dibromo-5,6-dimethoxypyrazine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise structural elucidation of novel heterocyclic compounds is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing invaluable insights into molecular weight and structure through the analysis of fragmentation patterns.[1] This guide offers a detailed, predictive analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 2,3-Dibromo-5,6-dimethoxypyrazine, a compound of interest in medicinal chemistry due to the prevalence of the pyrazine core in bioactive molecules. In the absence of direct experimental data for this specific molecule, this guide synthesizes established fragmentation principles for halogenated, methoxy-substituted, and aromatic heterocyclic compounds to construct a reliable predictive model.

Understanding the Molecular Ion and Isotopic Pattern

Under electron ionization, a high-energy electron beam bombards the sample, leading to the ejection of an electron from the molecule and the formation of a molecular ion (M+•).[2][3] For 2,3-Dibromo-5,6-dimethoxypyrazine, the presence of two bromine atoms will result in a characteristic isotopic pattern for the molecular ion. Bromine has two major isotopes, 79Br and 81Br, in an approximate 1:1 ratio.[4] Consequently, the molecular ion peak will appear as a trio of peaks with a relative intensity ratio of approximately 1:2:1.[4]

• M+•: Containing two 79Br atoms.

• (M+2)+•: Containing one 79Br and one 81Br atom.

• (M+4)+•: Containing two 81Br atoms.

This distinctive isotopic signature is a powerful diagnostic tool for confirming the presence of two bromine atoms in the molecule or its fragments.

Predicted Fragmentation Pathways

The fragmentation of the 2,3-Dibromo-5,6-dimethoxypyrazine molecular ion is expected to be driven by the presence of the methoxy and bromo substituents on the stable pyrazine ring. The pyrazine ring itself, as an aromatic system, is relatively stable, meaning that fragmentation will likely be initiated at the substituent groups.[5]

The primary fragmentation pathways are predicted to involve the loss of methyl radicals from the methoxy groups and the sequential loss of bromine radicals.

Initial Fragmentation: Loss of a Methyl Radical

The initial fragmentation is highly likely to be the loss of a methyl radical (•CH₃) from one of the methoxy groups, a common fragmentation pathway for methoxy-substituted aromatic compounds.[6] This α-cleavage results in a stable, resonance-stabilized oxonium ion.

M+• → [M - CH₃]⁺

This fragment will also exhibit the characteristic 1:2:1 isotopic pattern due to the two bromine atoms.

Subsequent Fragmentations

Following the initial loss of a methyl radical, several subsequent fragmentation pathways are plausible:

• Loss of Carbon Monoxide (CO): The [M - CH₃]⁺ fragment can then lose a molecule of carbon monoxide, a common fragmentation for phenolic and methoxy-aromatic cations. [M - CH₃]⁺ → [M - CH₃ - CO]⁺

• Loss of a Bromine Radical: The molecular ion or the [M - CH₃]⁺ fragment can undergo the loss of a bromine radical (•Br). The loss of the larger substituent is often a favored pathway.[7] M+• → [M - Br]⁺ [M - CH₃]⁺ → [M - CH₃ - Br]⁺

• Sequential Losses: A series of sequential losses is expected, leading to smaller fragment ions. This can include the loss of the second methyl radical, the second bromine atom, and further ring fragmentation.

Comparative Analysis with Analogous Structures

To contextualize the predicted fragmentation of 2,3-Dibromo-5,6-dimethoxypyrazine, it is useful to compare it with simpler, related compounds:

• Pyrazine: The mass spectrum of unsubstituted pyrazine is dominated by the molecular ion peak, reflecting the stability of the aromatic ring. Fragmentation is less extensive compared to its substituted derivatives.

• Alkylpyrazines: For alkyl-substituted pyrazines, such as 2,3-dimethylpyrazine, a major fragmentation pathway is the loss of a hydrogen atom to form a stable aromatic cation.[8][9] More complex alkyl groups can undergo cleavage of the alkyl chain.[10]

• Halogenated Aromatic Compounds: The fragmentation of halogenated aromatic compounds is characterized by the loss of the halogen radical.[11][12] The strength of the carbon-halogen bond influences the ease of this fragmentation, with C-Br bonds being weaker than C-Cl bonds.

• Methoxy-substituted Aromatic Compounds: As previously mentioned, the characteristic fragmentation is the loss of a methyl radical followed by the loss of carbon monoxide.[6]

The fragmentation pattern of 2,3-Dibromo-5,6-dimethoxypyrazine will therefore be a composite of these behaviors, with the initial fragmentation likely dictated by the most labile bonds, which are the C-Br and the O-CH₃ bonds.

Predicted Mass Spectrum Data

The following table summarizes the predicted major fragment ions, their mass-to-charge ratios (m/z), and their proposed structures. The m/z values are calculated using the most abundant isotopes (¹²C, ¹H, ¹⁴N, ¹⁶O, ⁷⁹Br).

m/z (79Br)	Proposed Fragment Structure	Fragmentation Pathway
298	[C₆H₆Br₂N₂O₂]⁺•	Molecular Ion (M+•)
283	[C₅H₃Br₂N₂O₂]⁺	[M - CH₃]⁺
255	[C₄H₃Br₂N₂O]⁺	[M - CH₃ - CO]⁺
219	[C₆H₆BrN₂O₂]⁺	[M - Br]⁺
204	[C₅H₃BrN₂O₂]⁺	[M - CH₃ - Br]⁺
176	[C₄H₃BrN₂O]⁺	[M - CH₃ - CO - Br]⁺
140	[C₆H₆N₂O₂]⁺	[M - 2Br]⁺

Experimental Workflow: Gas Chromatography-Mass Spectrometry (GC-MS)

To experimentally verify the predicted fragmentation pattern, the following GC-MS protocol is recommended:

• Sample Preparation: Dissolve a small amount of 2,3-Dibromo-5,6-dimethoxypyrazine in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• GC Separation:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).

  • Injection: Splitless injection to maximize sensitivity.

  • Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a high temperature (e.g., 280°C) to ensure elution of the compound.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[13]

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF) analyzer.

  • Scan Range: A wide scan range (e.g., m/z 40-400) to capture the molecular ion and all significant fragments.

Visualization of the Predicted Fragmentation Pathway

The following diagram illustrates the primary predicted fragmentation cascade for 2,3-Dibromo-5,6-dimethoxypyrazine.

Caption: Predicted EI fragmentation pathway of 2,3-Dibromo-5,6-dimethoxypyrazine.

Conclusion

This guide provides a theoretically grounded prediction of the mass spectrometry fragmentation pattern of 2,3-Dibromo-5,6-dimethoxypyrazine. By understanding the fundamental principles of fragmentation for related chemical moieties, researchers can anticipate the key fragment ions and their relative abundances. The characteristic isotopic pattern of the two bromine atoms serves as a crucial identifier. The proposed experimental workflow offers a clear path to obtaining empirical data to validate and refine this predictive model. This approach of predictive analysis is an essential tool in the early stages of drug discovery and development, facilitating the rapid identification and characterization of novel compounds.

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A Comparative Guide to the Structural Validation of 2,3-Dibromo-5,6-dimethoxypyrazine: The Primacy of X-ray Crystallography

For researchers and professionals in drug development and materials science, the unambiguous determination of a molecule's three-dimensional structure is non-negotiable. The precise arrangement of atoms dictates function, reactivity, and interaction with biological targets. This guide provides an in-depth analysis of the structural validation process for a novel, substituted heterocyclic compound, 2,3-Dibromo-5,6-dimethoxypyrazine.

While no public crystal structure currently exists for this specific molecule, its synthesis is plausible based on related pyrazine chemistry.[1] This guide, therefore, serves as a comprehensive roadmap, using this target molecule as a model to compare the gold-standard method of Single-Crystal X-ray Diffraction (SCXRD) with other essential analytical techniques. We will explore not just the procedural steps but the critical reasoning behind why a multi-faceted, self-validating approach is paramount for scientific integrity.

Part 1: The Gold Standard: Single-Crystal X-ray Diffraction (SCXRD)

SCXRD remains the definitive method for determining the precise atomic arrangement of a crystalline solid. It provides an unparalleled level of detail, revealing not only the connectivity of atoms but also their spatial orientation, bond lengths, and bond angles. The general assumption behind crystallographic model validation is that, in addition to matching the experimental data, the final model must be consistent with the fundamental principles of chemistry and physics.[2]

Experimental Workflow: From Powder to Validated Structure

The journey from a synthesized powder to a fully validated crystal structure is a meticulous process. Each step is designed to ensure the final model is a true and accurate representation of the molecule.

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

Protocol 1: SCXRD Structure Determination and Validation

• Crystal Growth: Dissolve the purified 2,3-Dibromo-5,6-dimethoxypyrazine in a suitable solvent system (e.g., acetone, ethyl acetate, or a mixture). Employ slow evaporation by covering the vial with a perforated film. Allow the solvent to evaporate over several days at a constant temperature until well-formed, single crystals appear.

• Crystal Mounting: Using a microscope, select a clear, defect-free crystal (typically 0.1-0.3 mm). Mount the crystal on a cryoloop and flash-cool it in a stream of liquid nitrogen to prevent radiation damage during data collection.

• Data Collection: Center the crystal on a single-crystal X-ray diffractometer equipped with a Mo or Cu X-ray source. Collect a full sphere of diffraction data by rotating the crystal through a series of angles.

• Structure Solution: Process the raw diffraction data to generate a reflection file. Use software like SHELXT or Olex2 to solve the structure using direct methods, which will provide an initial electron density map and a preliminary atomic model.

• Structure Refinement: Refine the initial model against the experimental data using full-matrix least-squares refinement (e.g., with SHELXL). This iterative process adjusts atomic positions, and displacement parameters to minimize the difference between the observed and calculated structure factors.

• Validation: This is the most critical step. Assess the quality of the refined structure using a series of internationally accepted metrics.[2][3]

Key Validation Metrics

The trustworthiness of a crystal structure hinges on several key statistical parameters that describe the agreement between the crystallographic model and the experimental diffraction data.[4]

Parameter	Description	Acceptable Value for Publication
Resolution (Å)	A measure of the level of detail in the electron density map. Lower values indicate higher resolution and more accurately defined atomic positions.[3]	< 1.0 Å (Ideally < 0.8 Å for small molecules)
R1	The traditional R-factor, representing the discrepancy between observed structure factor amplitudes and those calculated from the model.	< 5% for high-quality data
wR2	A weighted R-factor based on all reflection data, providing a more robust measure of the model's quality.	< 15%
Goodness-of-Fit (GoF)	Also called S-value. Should be close to 1.0, indicating that the model accurately fits the data.	~1.0
Completeness (%)	The percentage of measured reflections out of the total number of unique reflections possible for that resolution.	> 99%
Residual Electron Density (e⁻/ų)	The largest peaks and holes in the final difference Fourier map. Large, unexplained peaks may indicate disorder or missing atoms.	Typically < ±0.5 e⁻/ų
Bond Lengths/Angles	Covalent bond lengths and angles must align with established chemical principles and data from similar structures in the Cambridge Structural Database (CSD).[5]	Deviations should be minimal and chemically justifiable.

Part 2: A Comparative Analysis of Alternative and Complementary Techniques

While SCXRD is unparalleled for solid-state structure, it is not performed in a vacuum. Other analytical techniques are essential for corroboration and for providing information that SCXRD cannot, such as structure in solution.

Technique	Information Obtained	Strengths	Limitations	Sample Requirement
SCXRD	Definitive 3D atomic arrangement in the solid state, bond lengths/angles, stereochemistry, packing.	Unambiguous structural determination; the "gold standard."	Requires high-quality single crystals, which can be difficult or impossible to grow.[6]	Single crystal (~0.1 mm)
NMR Spectroscopy	Atomic connectivity, solution-state conformation, proton/carbon environment.	Does not require crystals; provides data on behavior in solution; essential for confirming identity.	3D structure can be ambiguous; relative stereochemistry can be difficult to determine without clear NOE correlations.[7]	1-10 mg, soluble sample
Mass Spectrometry	Molecular weight, elemental composition (HRMS), fragmentation patterns.	Extremely sensitive; confirms molecular formula.	Provides no information on atomic connectivity or 3D structure.	< 1 mg
3D Electron Diffraction (MicroED)	3D atomic arrangement from nanocrystals.	Works with crystals a billionth of the size needed for SCXRD, making it suitable for samples that yield only powders or tiny needles.[6][8]	An evolving technique; can be more susceptible to radiation damage.[8]	Nanocrystalline powder
Powder XRD (PXRD)	Crystalline phase identification ("fingerprint"), unit cell parameters.	Fast and non-destructive; does not require single crystals.	Provides limited structural information compared to SCXRD; structure solution from powder data is complex.[8]	~20 mg powder

Protocol 2: Spectroscopic Characterization (NMR & MS)

• Sample Preparation: Dissolve ~5 mg of purified 2,3-Dibromo-5,6-dimethoxypyrazine in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• ¹H NMR: Acquire a proton NMR spectrum. For our target molecule, one would expect two distinct singlets: one for the two equivalent methoxy groups (-OCH₃) and potentially another if there are any remaining aromatic protons, though the pyrazine ring is fully substituted.

• ¹³C NMR: Acquire a carbon-13 spectrum. One would expect signals for the methyl carbons of the methoxy groups, the quaternary carbons of the pyrazine ring attached to bromine, and the quaternary carbons attached to the methoxy groups.

• 2D NMR (HSQC/HMBC): Acquire correlation spectra to confirm assignments. An HMBC experiment would be crucial to show the correlation between the methoxy protons and the carbon atoms of the pyrazine ring, confirming their attachment points.

• High-Resolution Mass Spectrometry (HRMS): Analyze a dilute solution of the sample via ESI or APCI. The resulting high-resolution mass will confirm the elemental formula (C₆H₆Br₂N₂O₂), providing strong evidence for the compound's identity. The isotopic pattern for two bromine atoms would be a key diagnostic feature.

Part 3: An Integrated, Self-Validating Workflow

True scientific trustworthiness comes from the convergence of data from multiple, orthogonal techniques. A proposed structure is only considered fully validated when the data from SCXRD, NMR, and MS are in complete agreement.

Caption: Integrated workflow for robust structural validation.

This integrated approach is a self-validating system. The NMR and MS data provide a hypothesis about the molecular structure (connectivity and formula). The SCXRD experiment then provides the definitive proof of that structure in the solid state. If the structure solved by X-ray diffraction is inconsistent with the spectroscopic data, it signals a problem that must be resolved—perhaps the wrong compound was crystallized, or the structure was solved incorrectly. This cross-check is the bedrock of reliable structural science.

Conclusion

For a novel compound like 2,3-Dibromo-5,6-dimethoxypyrazine, single-crystal X-ray diffraction stands as the ultimate arbiter of its three-dimensional structure. However, its power is magnified when used within a broader analytical context. The validation of a crystal structure is not merely about achieving low R-factors; it is about a holistic assessment that includes rigorous statistical analysis, adherence to chemical principles, and corroboration with complementary techniques like NMR and mass spectrometry. For researchers in drug discovery, where molecular recognition is key, adopting this integrated and self-validating workflow is not just best practice—it is essential for building the authoritative and trustworthy data upon which all further research depends.

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